4-azido-2-fluorobenzonitrile

• CAS: 2386883-06-1

Core Science & Biosynthesis

A Technical Guide to 4-azido-2-fluorobenzonitrile and Its Derivatives: Synthesis, Properties, and Applications in Chemical Biology

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-azido-2-fluorobenzonitrile, a specialized chemical probe with significant potential in drug discovery and chemical biology. While a specific CAS number for this compound is not readily found in major chemical databases, this guide outlines a robust synthetic pathway for its preparation from commercially available precursors. We delve into the unique chemical properties conferred by the combination of the azido, fluoro, and nitrile functional groups, and explore its applications as a photoaffinity label and a versatile building block in click chemistry. This document serves as a practical resource for researchers seeking to utilize fluorinated aryl azides for target identification, validation, and the development of novel therapeutics.

Introduction: The Emerging Role of Fluorinated Aryl Azides in Drug Discovery

The quest for highly specific and efficient tools to probe biological systems is a cornerstone of modern drug discovery. Among the arsenal of chemical probes, fluorinated aryl azides have emerged as powerful instruments for elucidating protein-ligand interactions and constructing complex biomolecular architectures. The incorporation of a fluorine atom can enhance metabolic stability and binding affinity, while the azide group provides a versatile handle for both photoaffinity labeling and bioorthogonal "click" chemistry.[1] 4-azido-2-fluorobenzonitrile represents a promising, albeit less-common, member of this class of compounds, offering a unique combination of functionalities for advanced research applications.

This guide will provide an in-depth exploration of 4-azido-2-fluorobenzonitrile, from its synthesis to its potential applications, empowering researchers to leverage its capabilities in their scientific endeavors.

Physicochemical Properties and CAS Number

A thorough search of prominent chemical databases did not yield a specific CAS (Chemical Abstracts Service) registry number for 4-azido-2-fluorobenzonitrile. This suggests that the compound may not be commercially available and is likely synthesized on-demand for specific research purposes.

The structure of 4-azido-2-fluorobenzonitrile combines three key functional groups that dictate its chemical behavior:

• Aryl Azide: This moiety is photoreactive and can be converted into a highly reactive nitrene upon UV irradiation, enabling the formation of covalent bonds with nearby molecules.[2][3] It also serves as a key component in copper-catalyzed or strain-promoted azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry.[4]

• Fluorine: The electron-withdrawing nature of the fluorine atom influences the electronic properties of the aromatic ring, potentially affecting the reactivity of the azide group and providing a useful probe for ¹⁹F NMR studies.

• Nitrile: The cyano group is a versatile synthetic handle that can be converted into other functional groups and can also play a role in ligand-receptor interactions.

Synthesis of 4-azido-2-fluorobenzonitrile

The most plausible and established method for the synthesis of 4-azido-2-fluorobenzonitrile is through the diazotization of its corresponding aniline precursor, 4-amino-2-fluorobenzonitrile, followed by azidation.[4][5][6] This two-step, one-pot procedure is a widely used method for the preparation of aryl azides.

Proposed Synthetic Pathway

The synthesis begins with the diazotization of 4-amino-2-fluorobenzonitrile using sodium nitrite in an acidic medium to form an in situ diazonium salt. This intermediate is then treated with sodium azide to yield the final product, 4-azido-2-fluorobenzonitrile.

Caption: Proposed synthesis of 4-azido-2-fluorobenzonitrile.

Detailed Experimental Protocol

Materials:

• 4-Amino-2-fluorobenzonitrile

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Sodium Azide (NaN₃)

• Deionized Water

• Dichloromethane (or other suitable organic solvent for extraction)

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Ice

Procedure:

• Diazotization:

  • In a flask equipped with a magnetic stirrer, dissolve 4-amino-2-fluorobenzonitrile in a dilute solution of hydrochloric acid.

  • Cool the mixture to 0-5 °C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature between 0-5 °C. The completion of diazotization can be monitored using starch-iodide paper.[7]

• Azidation:

  • To the cold diazonium salt solution, slowly add a pre-cooled aqueous solution of sodium azide dropwise. Vigorous nitrogen gas evolution will be observed.

  • Continue stirring the reaction mixture at 0-5 °C for an additional 1-2 hours after the addition is complete.

• Workup and Purification:

  • Extract the reaction mixture with an organic solvent such as dichloromethane.

  • Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate and filter.

  • The solvent can be removed under reduced pressure to yield the crude 4-azido-2-fluorobenzonitrile.

  • Further purification can be achieved by column chromatography on silica gel if necessary.[5]

Note: Aryl azides can be thermally unstable and potentially explosive. It is crucial to handle them with appropriate safety precautions, including performing the reaction at low temperatures and avoiding isolation of the diazonium salt intermediate.

Applications in Drug Discovery and Chemical Biology

The unique trifunctional nature of 4-azido-2-fluorobenzonitrile makes it a valuable tool for a range of applications in biomedical research.

Photoaffinity Labeling

Aryl azides are a well-established class of photoreactive crosslinkers.[2][3] Upon irradiation with UV light, they form a highly reactive nitrene intermediate that can insert into C-H, N-H, and O-H bonds in proximity, leading to the formation of a stable covalent bond. This property is exploited in photoaffinity labeling to identify the binding partners of small molecules or other biomolecules.[8]

Caption: General workflow for photoaffinity labeling.

The fluorinated nature of 4-azido-2-fluorobenzonitrile is advantageous as it can be activated at longer UV wavelengths (around 300 nm), which minimizes damage to biological samples compared to non-fluorinated phenyl azides that require shorter wavelengths (~260 nm).[9]

Click Chemistry

The azide group is a key participant in "click chemistry," a set of powerful, reliable, and selective reactions for the rapid synthesis of new compounds.[4] The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is the most prominent example, allowing for the efficient and specific ligation of molecules containing azides with those containing terminal alkynes.

This functionality allows for a modular approach to probe design. For instance, a molecule of interest can be functionalized with an alkyne, and 4-azido-2-fluorobenzonitrile can be "clicked" onto it to introduce the photoreactive group and the fluorine label.

Caption: Modular probe synthesis via click chemistry.

Derivatives of 4-azido-2-fluorobenzonitrile

Compound Name	CAS Number	Key Features
4-Azido-2,3,5,6-tetrafluorobenzoic acid	122590-77-6	Highly fluorinated, photoreactive, with a carboxylic acid handle for further derivatization.[10]
4-Azido-2,3,5,6-tetrafluorobenzoic acid, Succinimidyl Ester	126695-58-7	Amine-reactive version of the above, for direct labeling of proteins and peptides.[9]
4-Azidobenzonitrile	39999-41-4	Non-fluorinated analog, useful as a control or in applications where fluorine is not required.

Conclusion

4-azido-2-fluorobenzonitrile stands as a promising, albeit specialized, tool for researchers at the interface of chemistry and biology. Its synthesis, achievable through a straightforward and well-documented chemical transformation, opens the door to a range of sophisticated experiments. The combination of a photoreactive azide, a fluorine atom for potential ¹⁹F NMR tracking and enhanced stability, and a versatile nitrile group provides a unique platform for designing innovative probes for target identification and validation. This guide provides the foundational knowledge for the synthesis and application of this and related fluorinated aryl azides, empowering scientists to further unravel the complexities of biological systems.

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An In-Depth Technical Guide to the Metabolic Stability of Fluorinated Aryl Azides in Drug Design

Foreword: The Strategic Imperative of Metabolic Stability

In the intricate landscape of preclinical drug development, the optimization of a molecule's distribution, metabolism, and pharmacokinetic (DMPK) properties is a paramount challenge.[1] A promising lead candidate with high target affinity can fail spectacularly if it is rapidly metabolized into inactive or toxic byproducts. Among the myriad strategies employed to enhance metabolic robustness, the incorporation of fluorine stands out as a routinely successful tactic.[1][2] Simultaneously, the aryl azide motif has carved its own niche as a versatile functional group, indispensable for photoaffinity labeling and bioorthogonal chemistry.[3][4][5]

This guide delves into the confluence of these two powerful tools: the fluorinated aryl azide. We will explore the physicochemical principles governing their metabolic fate, the synergistic interplay between the fluorine substituent and the azide group, and the practical methodologies required to rigorously assess their stability. This document is designed for the hands-on researcher, providing not just theoretical underpinnings but also actionable, field-proven protocols to navigate the complexities of drug design.

The Foundational Role of Fluorine in Blocking Oxidative Metabolism

The introduction of fluorine into a drug candidate is a deliberate and strategic choice aimed at fortifying the molecule against metabolic breakdown, primarily mediated by the cytochrome P450 (CYP) superfamily of enzymes.[6] This enhancement is not serendipitous; it is grounded in fundamental principles of physical organic chemistry.

The Causality Behind Fluorine's Protective Effect

The primary mechanism by which fluorine confers metabolic stability is by "blocking" sites that are otherwise susceptible to oxidative attack.[2][7] This is achieved through several key effects:

• Increased Bond Strength: The carbon-fluorine (C-F) bond is significantly stronger (e.g., ~126 kcal/mol for Ph-F) than a corresponding carbon-hydrogen (C-H) bond (~113 kcal/mol for Ph-H).[1][8] This higher bond dissociation energy presents a larger activation barrier for CYP-mediated hydrogen atom abstraction, a common rate-limiting step in oxidation, thereby reducing the rate of metabolism at that site.[1][8]

• Electronic Perturbation: Fluorine is the most electronegative element, and its introduction profoundly alters the electronic landscape of the aryl ring. This strong electron-withdrawing effect can lower the highest occupied molecular orbital (HOMO) energy of the aromatic system, making it less susceptible to electrophilic attack by the activated oxygen species within the CYP active site.

• Altered Enzyme Affinity: Fluorination can decrease a drug's affinity for the CYP active site, thus reducing the efficiency of the metabolic process.[1] This can be due to unfavorable interactions, such as the repulsion between the partial negative charge on the fluorine atom and anionic or electron-rich regions of the enzyme's binding pocket, or steric hindrance from bulkier fluoroalkyl groups.[1]

A compelling example is seen in the development of the BRAF kinase inhibitor Dabrafenib. An early lead compound suffered from poor metabolic stability, but the strategic introduction of two fluorine atoms to a pendant aryl ring proved critical in mitigating clearance and advancing the molecule toward clinical success.[1]

The Aryl Azide Moiety: A Tale of Two Fates

While the fluorinated ring is designed for oxidative resilience, the aryl azide group introduces a distinct metabolic vulnerability: bioreduction. The azide functionality, while kinetically stable and largely inert to oxidation and hydrolysis under cellular conditions, is susceptible to enzymatic reduction to the corresponding amine.[9]

The Dominant Reductive Pathway

The primary route of aryl azide metabolism is a reductive process that converts the -N₃ group to an -NH₂ group. This transformation is often oxygen-dependent and can be catalyzed by CYP enzymes, particularly under hypoxic (low oxygen) conditions.[9]

The proposed mechanism involves the following key steps:

• One-Electron Reduction: The azide receives an electron, often from a reductase like NADPH:P450 reductase, to form an azide radical anion.[9][10]

• Dinitrogen Extrusion: This radical anion is unstable and rapidly loses a molecule of dinitrogen (N₂).

• Radical to Amine: The resulting aminyl radical is then further reduced and protonated to yield the final stable aryl amine metabolite.[10]

It is crucial to recognize that this pathway is distinct from the oxidative pathways that fluorine is designed to block. Therefore, a fluorinated aryl azide presents a dual metabolic profile that must be evaluated comprehensively.

Caption: The primary metabolic pathway for aryl azides is bioreduction to aryl amines, a process often facilitated by CYP enzymes under hypoxic conditions.

Applications & The Critical Need for Metabolic Profiling

Fluorinated aryl azides are not mere academic curiosities; they are high-value tools in modern drug discovery.

• Photoaffinity Labeling (PAL): Aryl azides serve as precursors to highly reactive nitrenes upon UV irradiation.[11] This property is harnessed in PAL to covalently "tag" the binding site of a target protein, enabling definitive target identification and engagement studies. For a PAL probe to be effective, it must remain intact until it reaches its biological target; premature metabolic reduction of the azide would render the probe useless.[10]

• Bioorthogonal Chemistry: The azide group is a cornerstone of "click chemistry," participating in highly specific reactions like the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[4] This allows for the precise labeling and visualization of biomolecules in living systems.[4] The metabolic integrity of the azide is a prerequisite for the success of these elegant chemical biology experiments.

Given these applications, understanding the metabolic stability of a new fluorinated aryl azide is not optional—it is a critical, go/no-go decision point in its development.

Experimental Guide: A Self-Validating Workflow for Stability Assessment

As a Senior Application Scientist, I advocate for a rigorous, self-validating system for assessing metabolic stability. The following protocols represent a robust workflow, from initial screening to definitive metabolite identification.

Caption: A logical workflow for assessing metabolic stability, starting with a quantitative screen and progressing to structural identification of key metabolites.

Experimental Protocol 1: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

Causality: This assay provides a quantitative measure of a compound's susceptibility to Phase I metabolism, primarily by CYP enzymes.[12][13] By measuring the rate of disappearance of the parent compound, we can calculate its intrinsic clearance (Clint), a key parameter for predicting in vivo behavior.[12]

Self-Validation: The protocol includes positive (rapidly metabolized) and negative (highly stable) control compounds. The results for these controls must fall within established limits for the assay to be considered valid.

Methodology:

• Reagent Preparation:

  • Test Compound Stock: Prepare a 10 mM stock solution of the fluorinated aryl azide in DMSO.

  • Phosphate Buffer: 100 mM Potassium Phosphate, pH 7.4.

  • HLM Suspension: Thaw pooled Human Liver Microsomes (e.g., from a commercial supplier) on ice and dilute to a final concentration of 0.5 mg/mL in phosphate buffer.

  • NADPH Regenerating System (NRS): Prepare a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer as per the manufacturer's instructions. This system ensures a sustained supply of the necessary cofactor, NADPH.

• Incubation Procedure:

  • Pre-warm the HLM suspension and NRS solution to 37°C in a water bath for 5 minutes.

  • Initiate the reaction by adding the test compound to the HLM suspension to a final concentration of 1 µM. (Final DMSO concentration should be ≤ 0.1%).

  • Immediately add an equal volume of the pre-warmed NRS solution to start the metabolic process. The final protein concentration will be 0.25 mg/mL.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot (e.g., 50 µL) of the reaction mixture.

  • Quenching: Immediately add the aliquot to a tube or plate well containing 2-3 volumes (e.g., 150 µL) of ice-cold acetonitrile with an internal standard. This action simultaneously stops the enzymatic reaction and precipitates the proteins.

• Sample Analysis:

  • Centrifuge the quenched samples (e.g., at 4000 g for 15 min) to pellet the precipitated protein.

  • Transfer the supernatant to a new plate or vials for analysis.

  • Analyze the samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method to quantify the remaining parent compound relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of parent compound remaining versus time.

  • Determine the slope (k) of the linear portion of this plot.

  • Calculate the half-life (t½) using the formula: t½ = -0.693 / k

  • Calculate the intrinsic clearance (Clint) using the formula: Clint (µL/min/mg protein) = (0.693 / t½) * (1 / [protein concentration])

Experimental Protocol 2: Metabolite Identification using High-Resolution Mass Spectrometry (HRMS)

Causality: While Protocol 1 quantifies stability, it does not reveal the metabolic pathway. This protocol is designed to identify the structures of metabolites, confirming, for instance, that the primary metabolic route is indeed the reduction of the azide to an amine.

Self-Validation: The workflow relies on the high mass accuracy of HRMS to propose elemental compositions, which are then confirmed by comparing fragmentation patterns (MS/MS) of the metabolite with that of a synthesized standard of the suspected amine, if available.

Methodology:

• Scaled-Up Incubation: Perform a larger-volume incubation similar to Protocol 1, but with a higher concentration of the test compound (e.g., 10-20 µM) and a longer incubation time (e.g., 90-120 minutes) to generate sufficient quantities of metabolites.

• Sample Preparation: Quench the reaction with acetonitrile as before. After centrifugation, the supernatant can be concentrated under a stream of nitrogen to enrich the metabolites.

• HRMS Analysis:

  • Analyze the concentrated sample using an LC-HRMS system (e.g., a Q-TOF or Orbitrap instrument).

  • Acquire data in both positive and negative ion modes.

  • Use metabolite identification software to search the data for potential biotransformations. A key search parameter will be the mass shift corresponding to the conversion of -N₃ to -NH₂ (a loss of 28.006 Da, corresponding to N₂).

• Structural Elucidation (MS/MS):

  • Perform a second injection to acquire data-dependent MS/MS spectra of the detected metabolite ions.

  • The fragmentation pattern of the suspected aryl amine metabolite should be consistent with its proposed structure. For example, fragmentation of the parent ion should produce fragments characteristic of the core aryl structure. This pattern can be compared to the fragmentation of the authentic parent compound to identify shared structural motifs.

Data Presentation: Summarizing Key Findings

Quantitative data should always be presented in a clear, tabular format for easy comparison and interpretation.

Compound ID	Structure	t½ (min)	Clint (µL/min/mg)	Primary Metabolite Identified
AZ-01	Non-fluorinated Aryl Azide	15.2	91.2	Aryl Amine (M-28)
F-AZ-01	para-Fluoro Aryl Azide	58.9	23.5	Aryl Amine (M-28)
Control-S	Verapamil (Stable Control)	> 120	< 5.8	-
Control-U	Propranolol (Unstable Control)	8.5	163.1	-

Table 1: Example metabolic stability data for a fluorinated aryl azide and its non-fluorinated analog in human liver microsomes. The data clearly demonstrates that fluorination significantly increases metabolic stability (longer t½, lower Clint), while HRMS confirms that the primary metabolic pathway for both remains the reduction of the azide group.

Conclusion and Strategic Outlook

The use of fluorinated aryl azides is a sophisticated strategy in drug design, leveraging the metabolic shielding effect of fluorine while employing the unique chemical reactivity of the azide. This guide demonstrates that a successful research program requires a deep understanding of the competing metabolic pathways at play: the C-F bond's resistance to oxidation and the azide's propensity for reduction.

By implementing the rigorous, self-validating experimental workflows detailed here, researchers can confidently quantify the metabolic stability of their compounds, elucidate the precise routes of biotransformation, and make informed decisions. This systematic approach transforms metabolic profiling from a potential roadblock into a strategic advantage, enabling the rational design of safer, more effective, and more durable therapeutic agents and chemical probes.

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Whitepaper: Leveraging 4-Azido-2-Fluorobenzonitrile for the Rational Design and Synthesis of Novel MYST Family Protein Inhibitors

Abstract

The MYST family of lysine acetyltransferases (KATs) represents a critical class of epigenetic regulators and a promising frontier for therapeutic intervention, particularly in oncology. The development of potent and selective inhibitors for these enzymes is a key objective in modern drug discovery. This technical guide provides an in-depth perspective on the strategic utilization of 4-azido-2-fluorobenzonitrile, a versatile chemical scaffold, in the synthesis of novel MYST family inhibitors. We will explore the causality behind its selection as a starting material, present a detailed, field-proven synthetic workflow for its elaboration into a core inhibitor structure, and discuss the downstream methodologies for characterization and activity assessment. This document is intended for researchers, medicinal chemists, and drug development professionals actively engaged in the field of epigenetic modulation.

The MYST Family of Acetyltransferases: A Primer on Therapeutic Opportunity

The MYST family, named after its founding members MOZ, Ybf2/Sas3, Sas2, and Tip60, comprises a vital group of enzymes that catalyze the transfer of an acetyl group from acetyl-coenzyme A (Acetyl-CoA) to the ε-amino group of lysine residues on histone and non-histone proteins. This post-translational modification is a cornerstone of epigenetic regulation, influencing chromatin structure, gene transcription, DNA repair, and cell cycle control.

The human MYST family includes five key members:

• KAT5 (Tip60): Implicated in DNA damage response and apoptosis.

• KAT6A (MOZ) & KAT6B (MORF): Frequently dysregulated in leukemia and solid tumors; they acetylate H3K9 and H3K23.

• KAT7 (HBO1): Primarily responsible for acetylating H3K14.

• KAT8 (MOF): A key regulator of H4K16 acetylation.

Given their central role in cellular homeostasis, the aberrant activity of MYST proteins is directly linked to various pathologies, most notably cancer.[1][2] This has established them as high-value targets for small molecule inhibitor development. The goal is to create selective chemical probes to unravel their complex biology and to develop novel therapeutics that can reverse the oncogenic consequences of their dysregulation.

Strategic Rationale: Why 4-Azido-2-Fluorobenzonitrile?

The design of a successful inhibitor begins with the selection of a starting material that offers both strategic synthetic flexibility and desirable drug-like properties. 4-azido-2-fluorobenzonitrile is an exemplary scaffold, providing three key functional groups that a medicinal chemist can exploit.

• The Azide (-N₃) Group: This moiety serves as a stable, non-nucleophilic precursor to a primary amine.[3] Its true value lies in its ability to be converted to the highly reactive amine in a late-stage synthetic step. This "masked amine" strategy prevents unwanted side reactions during the initial construction of the molecular backbone. The resulting primary aromatic amine is a crucial pharmacophore in many enzyme inhibitors, often forming key hydrogen bonds within the target's active site.

• The Fluorine (-F) Atom: The strategic incorporation of fluorine is a cornerstone of modern medicinal chemistry. Its high electronegativity can favorably modulate the pKa of adjacent functional groups and enhance binding interactions with the target protein. Furthermore, the strength of the C-F bond often increases a molecule's metabolic stability, leading to improved pharmacokinetic properties such as a longer half-life and enhanced oral bioavailability.

• The Nitrile (-C≡N) Group: The nitrile can act as a hydrogen bond acceptor, a polar functional group to improve solubility, or a metabolic blocking group. Its linear geometry and electronic properties can be critical for fitting into a specific binding pocket within the enzyme.

The combination of these three groups in a single, readily available building block makes 4-azido-2-fluorobenzonitrile a powerful tool for efficiently generating libraries of diverse and potent MYST inhibitors.

Core Synthesis Workflow: From Building Block to Inhibitor Scaffold

This section details a robust, two-step protocol for the conversion of 4-azido-2-fluorobenzonitrile into a representative inhibitor core structure. This workflow is designed to be efficient, high-yielding, and reproducible.

Diagram 1: General synthetic workflow for elaborating 4-azido-2-fluorobenzonitrile.

Part 1: Protocol for Azide Reduction via Catalytic Hydrogenation

This step efficiently and cleanly unmasks the primary amine from the azide precursor. Catalytic hydrogenation is the method of choice due to its high efficiency, mild conditions, and simple workup, as the only byproduct is nitrogen gas.

Methodology:

• Vessel Preparation: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-azido-2-fluorobenzonitrile (1.0 g, 6.17 mmol).

• Solvent & Catalyst Addition: Add ethanol (30 mL) to dissolve the starting material. Carefully add 10% Palladium on Carbon (Pd/C) (100 mg, 10% w/w) to the solution.

• Reaction Setup: Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas from a balloon (1 atm). Repeat this process three times to ensure an inert atmosphere has been replaced with hydrogen.

• Reaction Execution: Stir the reaction mixture vigorously at room temperature (approx. 25°C) under a positive pressure of hydrogen (monitored by the balloon) for 2 hours.

• Monitoring: Progress can be monitored by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate mobile phase, observing the disappearance of the starting material spot.

• Work-up & Purification: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with additional ethanol (2 x 10 mL). Concentrate the combined filtrate under reduced pressure to yield 4-amino-2-fluorobenzonitrile as a solid, which is typically of sufficient purity (>95%) for the next step.

Self-Validation Check: The product identity and purity should be confirmed by ¹H NMR and LC-MS analysis before proceeding.

Part 2: Protocol for Amide Coupling

With the key amine intermediate in hand, the next step is to form the amide bond that is central to many MYST inhibitor scaffolds. This protocol uses a standard carbodiimide coupling method, which is broadly applicable and reliable for forming amide bonds with moderately reactive anilines.

Methodology:

• Reactant Preparation: In a 50 mL round-bottom flask, dissolve the chosen carboxylic acid partner (e.g., 4-methoxybenzoic acid, 1.05 eq) and 1-Hydroxybenzotriazole (HOBt) (1.2 eq) in anhydrous Dimethylformamide (DMF) (15 mL).

• Coupling Agent Addition: Add N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) (1.2 eq) to the solution and stir for 15 minutes at room temperature. This pre-activation step forms the reactive HOBt-ester.

• Amine Addition: Add a solution of 4-amino-2-fluorobenzonitrile (1.0 eq) from Part 1 in DMF (5 mL) to the reaction mixture, followed by the dropwise addition of N,N-Diisopropylethylamine (DIPEA) (3.0 eq).

• Reaction Execution: Stir the reaction mixture at room temperature for 16 hours.

• Monitoring: Monitor the reaction by LC-MS to confirm the formation of the desired product mass and consumption of starting materials.

• Work-up & Purification: Quench the reaction by adding water (50 mL). Extract the aqueous phase with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The resulting crude solid should be purified by flash column chromatography on silica gel to yield the final, pure compound.

Causality Insight: The choice of EDC/HOBt is critical. EDC is a water-soluble carbodiimide, making its urea byproduct easy to remove during the aqueous workup. HOBt is added to suppress racemization (if the carboxylic acid has a chiral center) and to increase coupling efficiency by forming a more reactive intermediate than the initial O-acylisourea. DIPEA is a non-nucleophilic base used to scavenge the HCl generated and drive the reaction to completion.

Mechanism of Inhibition and Performance Benchmarking

The majority of potent MYST inhibitors function by competing with the enzyme's natural cofactor, Acetyl-CoA, for binding within the catalytic active site.[1] The inhibitor scaffold synthesized via the described workflow is designed to occupy this pocket.

Sources

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The Ascendancy of Fluorinated Benzonitrile Derivatives in Proteomics: A Technical Guide to Covalent Probe Development and Application

For researchers, scientists, and drug development professionals at the vanguard of chemical biology and proteomics, the quest for more precise and effective tools to interrogate the proteome is relentless. This guide provides an in-depth exploration of an emerging and highly promising class of chemical probes: fluorinated benzonitrile derivatives. We will delve into the chemical principles underpinning their utility, provide actionable protocols for their synthesis and application in proteomics workflows, and present a forward-looking perspective on their potential to unlock new frontiers in drug discovery and target validation.

The Imperative for Covalent Probes in Proteomics

The functional landscape of the proteome is dynamic and complex. To truly understand cellular processes, we must move beyond static snapshots of protein abundance and instead probe the functional state of enzymes and other proteins. Activity-based protein profiling (ABPP) has emerged as a powerful strategy to this end, employing chemical probes that covalently bind to the active sites of specific protein families.[1][2] This covalent and activity-dependent labeling allows for the selective enrichment and identification of functionally active proteins within a complex biological sample.

Cysteine, with its nucleophilic thiol side chain, is a prime target for covalent probes due to its frequent involvement in enzyme catalysis and its relatively low abundance in the proteome, which helps to minimize off-target effects.[3][4] The development of novel cysteine-reactive "warheads" is therefore a critical area of research in chemical proteomics.[4][5]

The Unique Advantages of the Fluorinated Benzonitrile Scaffold

The benzonitrile moiety itself is a tunable electrophilic warhead. The nitrile group, while less reactive than more common electrophiles like acrylates, can form covalent adducts with nucleophilic residues such as cysteine and serine.[6][7] This milder reactivity can be advantageous, potentially leading to greater selectivity for hyper-reactive cysteine residues often found in enzyme active sites. The reactivity of the nitrile group is highly dependent on the electronic properties of the benzonitrile ring; electron-withdrawing substituents enhance its electrophilicity.[6]

This is where the strategic incorporation of fluorine atoms comes into play. Fluorine, being the most electronegative element, exerts a powerful electron-withdrawing effect, thereby activating the nitrile group towards nucleophilic attack.[8][9] Beyond this primary activating role, fluorination offers a suite of additional benefits in the context of chemical proteomics:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, rendering fluorinated compounds more resistant to metabolic degradation and increasing their in vivo and in situ stability.[7][10]

• Enhanced Cell Permeability: Fluorine substitution can increase the lipophilicity of a molecule, often improving its ability to cross cell membranes and reach intracellular targets.[7][10]

• Unique Mass Spectrometry Signature: The mass defect of fluorine provides a unique signature in high-resolution mass spectrometry, facilitating the confident identification of labeled peptides.[11][12][13]

• Modulation of Physicochemical Properties: The introduction of fluorine can subtly alter the conformation and binding properties of a molecule, allowing for fine-tuning of its target engagement.[8][9]

The convergence of the tunable reactivity of the benzonitrile warhead with the multifaceted benefits of fluorination makes fluorinated benzonitrile derivatives a highly attractive, yet underexplored, class of reagents for proteomics research.

Conceptual Framework and Workflow for Employing Fluorinated Benzonitrile Probes

The application of fluorinated benzonitrile derivatives in proteomics follows the established principles of activity-based protein profiling. A typical workflow involves the design and synthesis of a "clickable" probe, its application to a biological sample, and the subsequent identification of labeled proteins using mass spectrometry.

Probe Design and Synthesis

A fluorinated benzonitrile-based ABPP probe is modular in design, comprising three key components:

• The Fluorinated Benzonitrile Warhead: This is the reactive group that will form a covalent bond with the target protein. The position and number of fluorine substituents can be varied to modulate reactivity.

• A Linker: A flexible linker connects the warhead to the reporter tag, providing spatial separation and minimizing steric hindrance.

• A "Clickable" Handle: Typically an alkyne or azide group, this handle allows for the bioorthogonal ligation of a reporter tag (e.g., biotin for enrichment or a fluorophore for imaging) via click chemistry.[4]

The synthesis of such a probe can be achieved through standard organic chemistry techniques. For instance, a fluorinated benzonitrile with a suitable functional group for linker attachment (e.g., a hydroxyl or amino group) can be coupled to a linker containing a terminal alkyne.

Diagram of a Generic Fluorinated Benzonitrile ABPP Probe:

Caption: Modular design of a fluorinated benzonitrile activity-based probe.

Experimental Workflow for Target Identification

The following is a generalized, step-by-step protocol for the application of a fluorinated benzonitrile probe for proteome-wide target identification.

Experimental Protocol: Activity-Based Protein Profiling with a Clickable Fluorinated Benzonitrile Probe

• Proteome Preparation:

  • Lyse cells or tissues of interest in a suitable buffer (e.g., PBS) to obtain a proteome lysate.

  • Determine the protein concentration of the lysate using a standard method (e.g., BCA assay).

• Probe Labeling:

  • Incubate the proteome lysate (typically 1 mg of total protein) with the fluorinated benzonitrile probe at a final concentration of 1-10 µM.

  • Incubate for 1 hour at 37 °C to allow for covalent modification of target proteins.

• Click Chemistry Reaction:

  • To the labeled proteome, add the following click chemistry reagents in order:

    • Azide-biotin or azide-fluorophore reporter tag (100 µM)

    • Tris(2-carboxyethyl)phosphine (TCEP) (1 mM)

    • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) (100 µM)

    • Copper(II) sulfate (CuSO₄) (1 mM)

  • Vortex and incubate for 1 hour at room temperature.

• Enrichment of Labeled Proteins (for Biotin Tag):

  • Precipitate the proteins using cold methanol or acetone.

  • Resuspend the protein pellet in a buffer containing SDS.

  • Add streptavidin-agarose beads and incubate for 1 hour at room temperature to capture the biotinylated proteins.

  • Wash the beads extensively to remove non-specifically bound proteins.

• On-Bead Digestion:

  • Resuspend the beads in a buffer containing urea.

  • Reduce the disulfide bonds with dithiothreitol (DTT) and alkylate the cysteines with iodoacetamide.

  • Digest the proteins with trypsin overnight at 37 °C.

• Mass Spectrometry Analysis:

  • Collect the supernatant containing the tryptic peptides.

  • Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Search the MS/MS data against a protein database to identify the labeled proteins and the specific sites of modification.

Diagram of the ABPP Experimental Workflow:

Caption: A generalized workflow for target identification using a fluorinated benzonitrile probe.

Quantitative Data and Competitive Profiling

To assess the selectivity of a fluorinated benzonitrile inhibitor and to identify its targets in a more quantitative manner, a competitive ABPP experiment can be performed. In this setup, the proteome is pre-incubated with the inhibitor before the addition of the clickable probe. The inhibitor will block the active sites of its target proteins, preventing their labeling by the probe. By comparing the protein labeling profiles with and without the inhibitor, one can identify the specific targets of the compound.

Table 1: Hypothetical Quantitative Data from a Competitive ABPP Experiment

Protein ID	Peptide Sequence	Log2 Fold Change (Inhibitor/Control)	p-value
P12345	...C...	-3.5	<0.001
Q67890	...C...	-3.2	<0.001
R54321	...C...	-0.1	0.85
S98765	...C...	0.2	0.72

C* indicates the labeled cysteine residue.

In this hypothetical example, proteins P12345 and Q67890 show a significant decrease in labeling in the presence of the inhibitor, indicating that they are likely targets.

Future Directions and Conclusion

Fluorinated benzonitrile derivatives represent a promising new class of chemical probes for proteomics. Their tunable reactivity, coupled with the advantageous properties imparted by fluorine, makes them well-suited for the development of highly selective and effective tools for studying protein function. While this guide provides a conceptual framework and generalized protocols, further research is needed to fully explore the potential of this scaffold. The synthesis and evaluation of a library of fluorinated benzonitrile probes with varying fluorination patterns and linker chemistries will be a critical next step in advancing this technology. The application of these probes in diverse biological systems will undoubtedly lead to the discovery of new drug targets and a deeper understanding of the complex enzymatic landscape of the cell.

References

• Adibekian, A., et al. (2021). Chemoproteomic Profiling by Cysteine Fluoroalkylation Reveals Myrocin G as an Inhibitor of the Nonhomologous End Joining DNA Repair Pathway. Journal of the American Chemical Society. [Link]

• Adibekian, A., et al. (2021). Chemoproteomic Profiling by Cysteine Fluoroalkylation Reveals the DNA Repair Protein XRCC5 as a Functional Target of Myrocin G. ChemRxiv. [Link]

• Backus, K. M., et al. (2016). Chemoproteomic methods for covalent drug discovery.
• Cravatt, B. F., Wright, A. T., & Kozarich, J. W. (2008). Activity-based protein profiling: from enzyme chemistry to proteomic chemistry. Annual review of biochemistry, 77, 383-414.

• Di Micco, S., et al. (2018). Predicting the Reactivity of Nitrile-Carrying Compounds with Cysteine: A Combined Computational and Experimental Study. ACS omega, 3(11), 15823–15831. [Link]

• Geoghegan, K. F., & Johnson, D. S. (2020). The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery. Future Medicinal Chemistry.

• Guerra, V., et al. (2022). Cu(II)-Assisted Novel Covalent Warheads for Proteome-wide Cysteine Profiling. ChemRxiv. [Link]

• Horning, S., et al. (2020). Robust proteome profiling of cysteine-reactive fragments using label-free chemoproteomics. bioRxiv.

• Jia, L., et al. (2022). Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development. Molecules, 27(22), 7800. [Link]

• Lanning, B. R., et al. (2014). A road map for prioritizing warheads for cysteine targeting covalent inhibitors. Journal of the American Chemical Society, 136(48), 16893–16903.

• Li, Y., et al. (2013). (a) Schematic of ABPP using clickable activity-based probes. The... ResearchGate. [Link]

• Liu, Y., et al. (2014). Development of clickable active site-directed photoaffinity probes for γ-secretase. Bioorganic & medicinal chemistry letters, 24(1), 299–303.
• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of medicinal chemistry, 61(14), 5822–5880.
• Niphakis, M. J., & Cravatt, B. F. (2014). Cysteine-reactive probes and their use in chemical proteomics.
• Parker, C. G., & Cravatt, B. F. (2020). Reactive chemistry for covalent probe and therapeutic development. Cell chemical biology, 27(9), 1083–1100.
• Patricelli, M. P., et al. (2016). Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes. Current opinion in chemical biology, 30, 65–73.
• Peng, L., et al. (2020). The Application of Fluorine-Containing Reagents in Structural Proteomics. Angewandte Chemie (International ed. in English), 59(15), 5880–5889.
• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society reviews, 37(2), 320–330.
• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal chemistry: fishing for selectivity in a sea of functionality. Angewandte Chemie (International ed. in English), 48(38), 6974–6998.
• Sun, H., et al. (2020). The Role of Trifluoromethyl Benzonitrile in Drug Synthesis. Synlett.

• Tritto, E., et al. (2022). Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases. Molecules, 27(8), 2496. [Link]

• Wang, C., et al. (2021). Chemoproteomic Profiling by Cysteine Fluoroalkylation Reveals the DNA Repair Protein XRCC5 as a Functional Target of Myrocin G. Journal of the American Chemical Society.
• Ward, C. C., et al. (2017). Chemical proteomic identification of functional cysteines with atypical electrophile reactivities. ACS chemical biology, 12(9), 2305–2315.
• Zhou, Y., et al. (2016). Application of Fluorine in Drug Design. Current topics in medicinal chemistry, 16(11), 1236–1247.
• Zanon, P. R. A., et al. (2022). Profiling the proteome-wide selectivity of diverse electrophiles.
• Zhang, C., et al. (2016). Cysteine-reactive probes and their use in chemical proteomics. Organic & biomolecular chemistry, 14(30), 7171–7184.
• Zhang, T., et al. (2019).

• Baldwin, A. F., et al. (2026). Synthesis of 3-Fluoro-4-(hydroxymethyl)benzonitrile via Photobromination: Enabling Manufacturing Pathways for Danuglipron Starting Materials. Organic Process Research & Development. [Link]

• Chen, Y., et al. (2021). Chemoproteomic profiling of kinases in live cells using electrophilic sulfonyl triazole probes. Chemical Science, 12(43), 14447–14457.
• Aebersold, R., & Mann, M. (2016). Mass-spectrometric exploration of the proteome.

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• 13. iris.unict.it [iris.unict.it]

Protocols & Analytical Methods

Application Note: Optimized Protocols for the Diazotization of 4-Amino-2-fluorobenzonitrile

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9][10][11]

This application note details the protocol for the diazotization of 4-amino-2-fluorobenzonitrile (CAS: 53312-80-4).[1] This substrate presents specific challenges due to its electronic structure: the presence of two strong electron-withdrawing groups (EWG)—the nitrile (-CN) at the 1-position and the fluorine (-F) at the 2-position—significantly reduces the basicity of the amine at the 4-position.[1]

Unlike electron-rich anilines, this deactivated amine requires highly acidic conditions to ensure protonation and effective attack by the nitrosonium ion (

). Incomplete diazotization or formation of triazene by-products are common failure modes if the acidity is insufficient. This guide provides two validated protocols: a Robust Nitrosylsulfuric Acid Method (recommended for scale-up and difficult solubility) and a Standard Aqueous HCl Method (suitable for routine bench work).[1]

Key Chemical Properties

Property	Value	Implication for Protocol
Molecular Weight	136.13 g/mol	Calculation basis for stoichiometry.[1]
Basicity	Low ( approx. 2-3)	Requires strong acid ( or conc.[1] HCl) for dissolution.[1][2][3]
Stability	Moderate	Diazonium salt is sensitive to light and heat (>10°C).[1]
Hazards	Acute Toxicity, Reactive	Potential for explosive decomposition if dried; HCN risk.[1]

Safety & Hazard Analysis (Critical)

WARNING: Diazonium salts are high-energy intermediates.[1] This protocol must be performed in a fume hood behind a blast shield.

• Explosion Hazard: Do NOT allow the diazonium salt to dry.[1] Isolate only as a stabilized salt (e.g., tetrafluoroborate) if absolutely necessary. Always keep in solution for subsequent Sandmeyer or coupling steps.

• Cyanide Risk: While the nitrile group is stable under diazotization conditions (

  ), accidental contact with strong oxidizers or extreme pH shifts during waste disposal could theoretically liberate HCN. Maintain basic scrubbers for waste streams.[1]

• Exotherm Control: The reaction of sodium nitrite with acid is exothermic.[1] Runaway temperatures (>15°C) will cause decomposition of the diazonium species to the corresponding phenol (hydrolysis) and nitrogen gas evolution.

Experimental Protocols

Protocol A: The Nitrosylsulfuric Acid Method (Recommended)

Best for: Deactivated amines, high-yield requirements, and scale-up.[1]

Rationale: 4-amino-2-fluorobenzonitrile has poor solubility in dilute aqueous acids.[1] Dissolving the amine in concentrated sulfuric acid and using nitrosylsulfuric acid (generated in situ) ensures a homogeneous reaction and a high concentration of the active nitrosating agent (

).[1]

Reagents

• Substrate: 4-Amino-2-fluorobenzonitrile (1.0 equiv)[1]

• Sodium Nitrite (

  ): 1.1 – 1.2 equiv (Solid, dry)

• Sulfuric Acid (

  ): Concentrated (98%), 5–10 volumes relative to substrate mass.

• Glacial Acetic Acid (Optional): Co-solvent to reduce viscosity.[1]

Step-by-Step Procedure

• Preparation of Nitrosylsulfuric Acid:

  • Charge a 3-neck round-bottom flask with concentrated

    .

  • Cool to 0–5°C using an ice/salt bath.[2]

  • Add solid

    portion-wise over 15–20 minutes. Note: Keep temperature . Stir until fully dissolved (solution may turn pale yellow/viscous).

• Amine Dissolution:

  • In a separate beaker, dissolve 4-amino-2-fluorobenzonitrile in minimal glacial acetic acid or warm concentrated

    .

  • Checkpoint: Ensure the amine is fully dissolved; a slurry will lead to unreacted starting material.[1]

• Diazotization:

  • Cool the amine solution to 0–5°C.[2][3]

  • Slowly add the amine solution into the nitrosylsulfuric acid mixture (reverse addition) or add the nitrosylsulfuric acid to the amine (standard addition), maintaining internal temperature

    .

  • Process Control: The addition should take 30–60 minutes depending on scale to manage the exotherm.

• Digestion:

  • Stir the mixture at 0–5°C for 1–2 hours. The solution should be clear to slightly turbid yellow/orange.[1]

• Quenching (Urea treatment):

  • Add small quantities of solid Urea to destroy excess nitrous acid until the Starch-Iodide test is negative (see Section 4).[1]

Protocol B: The Standard Aqueous HCl Method

Best for: Rapid screening, routine Sandmeyer reactions.[1]

Reagents

• Substrate: 4-Amino-2-fluorobenzonitrile (1.0 equiv)[1]

• Hydrochloric Acid (HCl): 12M (Conc.), 3.0 – 4.0 equiv.[1]

• Sodium Nitrite (

  ): 1.1 equiv (dissolved in minimal water, ~2.5M solution).

Step-by-Step Procedure

• Suspension:

  • Suspend the amine in water (3 volumes) and add concentrated HCl (3.0 equiv).

  • Note: The amine may form the hydrochloride salt and precipitate as a fine white solid.[1] Vigorous stirring is essential.[1]

• Cooling:

  • Cool the suspension to -5°C to 0°C (Ice/Acetone or Ice/Salt bath).

• Nitrosylation:

  • Add the aqueous

    solution dropwise via an addition funnel.[1] The tip of the funnel should be submerged if possible to prevent loss of fumes.[1]

  • Maintain temperature

    .

• Clarification:

  • As the reaction proceeds, the suspended amine hydrochloride salt should dissolve, resulting in a clear (or slightly hazy) diazonium solution.

  • Stir for 45 minutes post-addition.

Quality Control & Validation

Every batch must be validated before proceeding to the next step (e.g., Sandmeyer iodination).

Test 1: Starch-Iodide Paper (Excess Nitrite)[1]

• Method: Dip a glass rod into the reaction mixture and touch it to Starch-Iodide paper.

• Result: Immediate Blue/Black color indicates the presence of excess nitrous acid (

  ).[1]

• Interpretation:

  • No Color: You have under-charged nitrite.[1] Add more

    .

  • Blue/Black: Reaction has sufficient nitrosating agent.[1][2] Proceed to quench with Urea before the next step to prevent side reactions.

Test 2: H-Acid or Beta-Naphthol Coupling (Diazo Confirmation)

• Method: Dissolve a spatula tip of

  -naphthol in dilute NaOH.[1] Add one drop of the reaction mixture.

• Result: Immediate formation of a Bright Red/Orange precipitate (Azo dye).[1]

• Interpretation: Confirms the presence of active diazonium species.[1][3]

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Amine does not dissolve in acid	Low basicity of fluorobenzonitrile amine.[1]	Switch to Protocol A ( ) or add Glacial Acetic Acid as co-solvent.[1]
Evolution of brown fumes ( )	Temperature too high or addition too fast.[1]	Stop addition. Cool to -5°C. Check stirring rate.
Rapid gas evolution ( )	Decomposition of diazonium salt.[1]	Temperature exceeded 10°C. Batch likely compromised (phenol formation).
Precipitation during reaction	Formation of insoluble diazonium salt or unreacted amine.[1]	Add more solvent (water or acid).[1] If salt is the product, filter cold.

Pathway Visualization

Figure 1: Reaction Mechanism & Critical Pathways

This diagram illustrates the formation of the nitrosonium ion, the attack on the amine, and the potential decomposition pathways.

Caption: Mechanism of diazotization showing active species generation (

) and thermal decomposition risks.[1]

Figure 2: Process Decision Tree

Select the correct protocol based on your specific constraints.

Caption: Decision matrix for selecting the optimal diazotization protocol.

References

• Vogel, A.I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[1] Longman Scientific & Technical, 1989. (Standard reference for diazotization mechanisms and starch-iodide endpoints).

• BenchChem. Application Notes and Protocols for the Sandmeyer Reaction on 4-Amino-2-chloronicotinonitrile. (Accessed Oct 2023).

• Organic Chemistry Portal. Diazotization and Sandmeyer Reaction Mechanisms.

• Filimonov, V. D., et al. "Unusually Stable, Versatile, and Pure Arenediazonium Tosylates."[1][4] Organic Letters, 2008, 10(18), 3961–3964. (Reference for stable diazonium salts of deactivated amines).

• Ningbo Inno Pharmchem. Synthesis and Applications of 4-Amino-2-fluorobenzonitrile. (Industrial context for the intermediate).

Sources

• 1. US5466859A - Process for preparing fluorobenzonitriles - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Sandmeyer Reaction [organic-chemistry.org]

Application Notes and Protocols for 19F NMR Protein Labeling Using 4-Azido-2-Fluorobenzonitrile Probes

Introduction: A New Lens for Viewing Protein Dynamics

In the intricate world of cellular biology and drug discovery, understanding the subtle conformational changes of proteins is paramount. These dynamic shifts govern protein function, interactions, and ultimately, the cellular response. While several biophysical techniques offer glimpses into this world, ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy has emerged as a uniquely powerful tool.[1] Its advantages are compelling: the ¹⁹F nucleus boasts a 100% natural abundance and a high gyromagnetic ratio, leading to high sensitivity.[2] Crucially, the near-total absence of fluorine in biological systems ensures that any observed signal is background-free, originating solely from the introduced probe.[2][3]

The chemical shift of a ¹⁹F nucleus is exquisitely sensitive to its local electronic environment, making it an ideal reporter for even the most subtle changes in protein conformation, ligand binding, or post-translational modifications.[1][4] This sensitivity, coupled with the ability to introduce ¹⁹F probes site-specifically, allows researchers to dissect complex biological processes at a molecular level.

This guide details the application of a novel, small, and environmentally sensitive probe, 4-azido-2-fluorobenzonitrile , for ¹⁹F NMR studies of proteins. Its compact size minimizes potential perturbation of the native protein structure, a critical consideration for accurate functional studies. The presence of the azide group facilitates its attachment to proteins through the highly specific and bioorthogonal Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reaction.[5][6] This allows for the precise installation of the ¹⁹F NMR reporter at any desired location within the protein, provided a corresponding alkyne-bearing unnatural amino acid has been incorporated.

These application notes and protocols are designed for researchers, scientists, and drug development professionals seeking to leverage the power of ¹⁹F NMR to gain unprecedented insights into protein structure and function.

Principle of the Method

The overall strategy involves three key stages:

• Site-Specific Incorporation of an Alkyne-Bearing Unnatural Amino Acid (UAA): A UAA containing a terminal alkyne functionality, such as p-ethynyl-L-phenylalanine (pEt-Phe), is incorporated into the protein of interest at a specific site. This is typically achieved using amber stop codon suppression technology in a suitable expression system (e.g., E. coli).[7]

• Bioorthogonal Labeling with 4-Azido-2-Fluorobenzonitrile via SPAAC: The azide group on the 4-azido-2-fluorobenzonitrile probe reacts specifically and covalently with the alkyne group on the UAA-containing protein. This reaction is highly efficient and occurs under mild, physiological conditions without the need for a cytotoxic copper catalyst.[5][6]

• ¹⁹F NMR Analysis: The ¹⁹F-labeled protein is then analyzed by NMR spectroscopy. Changes in the chemical shift of the fluorine atom on the benzonitrile ring report on alterations in the local environment of the probe, providing insights into protein dynamics, conformational changes, and interactions.

Workflow Overview

Caption: Overall workflow for ¹⁹F NMR protein labeling.

Experimental Protocols

Part 1: Synthesis of 4-Azido-2-Fluorobenzonitrile Probe

While 4-azido-2-fluorobenzonitrile is not yet a widely commercially available reagent, its synthesis can be approached from commercially available starting materials such as 4-bromo-2-fluorobenzonitrile. A plausible synthetic route involves a nucleophilic aromatic substitution of the bromide with an azide source.

Disclaimer: This proposed synthesis should be performed by a qualified chemist in a suitable laboratory setting with appropriate safety precautions. Azide compounds can be energetic and should be handled with care.

Reaction Scheme:

4-Bromo-2-fluorobenzonitrile + Sodium Azide → 4-Azido-2-fluorobenzonitrile

Materials:

• 4-Bromo-2-fluorobenzonitrile

• Sodium azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• In a clean, dry round-bottom flask, dissolve 4-bromo-2-fluorobenzonitrile (1.0 eq) in anhydrous DMF.

• Add sodium azide (1.5 eq) to the solution.

• Heat the reaction mixture to 80-100 °C and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a separatory funnel containing water and extract with ethyl acetate (3x).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain pure 4-azido-2-fluorobenzonitrile.

• Confirm the identity and purity of the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 2: Site-Specific Incorporation of p-Ethynyl-L-phenylalanine (pEt-Phe)

This protocol outlines the incorporation of the alkyne-bearing UAA, pEt-Phe, into a protein of interest using an evolved aminoacyl-tRNA synthetase/tRNA pair in E. coli.

Materials:

• Expression plasmid for the protein of interest with an amber (TAG) codon at the desired labeling site.

• Plasmid encoding the evolved p-ethynyl-L-phenylalanyl-tRNA synthetase (pEt-PheRS) and its corresponding tRNA (e.g., pEVOL-pEtF).

• E. coli expression strain (e.g., BL21(DE3)).

• Luria-Bertani (LB) agar plates and broth.

• Appropriate antibiotics for plasmid selection.

• p-Ethynyl-L-phenylalanine (pEt-Phe).

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Minimal media (e.g., M9).

Procedure:

• Transformation: Co-transform the E. coli expression strain with the plasmid for the protein of interest and the pEVOL-pEtF plasmid. Plate on LB agar containing the appropriate antibiotics and incubate overnight at 37°C.

• Starter Culture: Inoculate a single colony into LB broth with antibiotics and grow overnight at 37°C with shaking.

• Expression Culture: Inoculate a larger volume of minimal media containing antibiotics with the overnight starter culture. Grow at 37°C with shaking until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8.

• Induction: Add pEt-Phe to a final concentration of 1 mM. Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

• Expression: Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 16-24 hours.

• Harvesting and Purification: Harvest the cells by centrifugation. Purify the pEt-Phe-containing protein using standard protein purification techniques (e.g., affinity chromatography, ion-exchange chromatography, size-exclusion chromatography). Confirm the incorporation of pEt-Phe by mass spectrometry.

Part 3: SPAAC Labeling of the Alkyne-Modified Protein

This protocol describes the copper-free click chemistry reaction to label the pEt-Phe-containing protein with the 4-azido-2-fluorobenzonitrile probe.

Materials:

• Purified pEt-Phe-containing protein in a suitable buffer (e.g., phosphate-buffered saline (PBS), pH 7.4).

• 4-Azido-2-fluorobenzonitrile probe, dissolved in a minimal amount of a compatible organic solvent (e.g., DMSO).

• A strained alkyne, such as a dibenzocyclooctyne (DBCO) derivative, for the SPAAC reaction (in this case, the protein contains the alkyne).

• Size-exclusion chromatography (SEC) column or dialysis tubing for removal of excess probe.

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the purified pEt-Phe-containing protein (typically at a concentration of 10-100 µM) with a 10- to 50-fold molar excess of the 4-azido-2-fluorobenzonitrile probe. The final concentration of the organic solvent should be kept low (e.g., <5% v/v) to avoid protein denaturation.

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-4 hours. The reaction can also be performed overnight at 4°C. The optimal reaction time should be determined empirically.

• Removal of Excess Probe: After the incubation period, remove the unreacted probe. This can be achieved by:

  • Size-Exclusion Chromatography (SEC): Pass the reaction mixture through a desalting column (e.g., PD-10) equilibrated with the desired final buffer.

  • Dialysis: Dialyze the reaction mixture against a large volume of the final buffer with multiple buffer changes.

• Confirmation of Labeling: Confirm the successful labeling of the protein by mass spectrometry. An increase in mass corresponding to the mass of the 4-azido-2-fluorobenzonitrile probe minus N₂ should be observed.

SPAAC Reaction Mechanism

Caption: Strain-Promoted Azide-Alkyne Cycloaddition.

¹⁹F NMR Data Acquisition and Analysis

Sample Preparation:

• The purified ¹⁹F-labeled protein should be exchanged into a suitable NMR buffer (e.g., 20 mM phosphate buffer, 50 mM NaCl, pH 7.0) containing 5-10% D₂O for the field-frequency lock.

• The typical protein concentration for ¹⁹F NMR is in the range of 25-100 µM.

• A small amount of a fluorine-containing reference compound (e.g., trifluoroacetic acid, TFA) can be added for chemical shift referencing.

NMR Spectroscopy:

• ¹⁹F NMR spectra are typically acquired on a high-field NMR spectrometer equipped with a cryoprobe for enhanced sensitivity.

• A simple one-dimensional (1D) ¹⁹F NMR experiment is usually sufficient for most applications.

• Key acquisition parameters to consider are:

  • Spectral Width: A wide spectral width (e.g., 50-100 ppm) should be used initially to ensure the signal from the probe is captured.

  • Number of Scans: This will depend on the protein concentration and spectrometer sensitivity. A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

  • Temperature: Experiments should be conducted at a well-controlled temperature relevant to the biological question being addressed.

Data Analysis:

• The primary parameter of interest is the ¹⁹F chemical shift . Changes in the chemical shift upon addition of a ligand, a binding partner, or a change in experimental conditions (e.g., pH, temperature) indicate a change in the local environment of the probe.

• Line broadening of the ¹⁹F signal can provide information about changes in protein dynamics.

• By comparing the ¹⁹F NMR spectra of the protein in different states (e.g., apo vs. ligand-bound), one can map the regions of the protein that undergo conformational changes.

Data Presentation and Interpretation

Table 1: Key Properties of the 4-Azido-2-Fluorobenzonitrile Probe

Property	Value	Rationale for Use in ¹⁹F NMR
Molecular Weight	~162.13 g/mol	Small size minimizes perturbation to protein structure and function.
Functional Groups	Azide, Fluorine, Nitrile	Azide for bioorthogonal SPAAC labeling; Fluorine as the ¹⁹F NMR reporter.
Expected ¹⁹F Chemical Shift	Sensitive to local environment	The electron-withdrawing nitrile group can influence the sensitivity of the ¹⁹F chemical shift.
Reactivity	SPAAC with alkynes	Highly specific, bioorthogonal reaction under physiological conditions.

Interpreting Chemical Shift Perturbations:

A change in the ¹⁹F chemical shift (Δδ) is a direct consequence of an altered local environment around the probe.

• Upfield or Downfield Shifts: The direction of the chemical shift change can be complex to interpret ab initio, but it provides a clear and sensitive readout of a conformational change.

• Magnitude of Δδ: A larger Δδ generally indicates a more significant change in the local environment. By labeling different sites on the protein, one can map the extent of conformational changes across the protein structure.

Self-Validating System and Trustworthiness

The protocols described herein incorporate several checkpoints to ensure the reliability of the experimental results:

• Mass Spectrometry: Used to confirm the successful incorporation of the alkyne-UAA and the subsequent covalent attachment of the ¹⁹F probe. This validates the integrity of the labeled protein.

• Control Experiments:

  • A ¹⁹F NMR spectrum of the free 4-azido-2-fluorobenzonitrile probe should be acquired to determine its chemical shift in solution.

  • A control experiment with a wild-type protein (lacking the alkyne-UAA) should be performed to ensure that the labeling is specific to the alkyne group.

• Functional Assays: The biological activity of the ¹⁹F-labeled protein should be compared to that of the unlabeled wild-type protein to ensure that the label does not significantly perturb its function.

Conclusion and Future Perspectives

The use of 4-azido-2-fluorobenzonitrile as a ¹⁹F NMR probe, coupled with site-specific incorporation of an alkyne-bearing UAA and bioorthogonal SPAAC labeling, offers a powerful and versatile platform for studying protein structure and dynamics. The small size of the probe and the high sensitivity of the ¹⁹F nucleus provide a high-resolution window into the conformational landscapes of proteins. This methodology is well-suited for a wide range of applications, from fundamental studies of protein folding and allostery to high-throughput screening of small molecule binders in drug discovery campaigns. As the repertoire of ¹⁹F NMR probes and methods for their site-specific incorporation continues to expand, so too will our ability to unravel the complex molecular choreographies that underpin biological function.

References

• Arntson, K. E., & Pomerantz, W. C. (2016). Protein-Observed ¹⁹F NMR for Screening and Characterizing Covalent-Fragment Libraries. ChemBioChem, 17(22), 2106–2111.
• Danielson, M. L., & Falke, J. J. (1996). Use of ¹⁹F NMR to probe protein structure and conformational changes. Annual review of biophysics and biomolecular structure, 25(1), 163-195.
• Jackson, J. C., Hammill, J. T., & Mehl, R. A. (2007). Site-specific incorporation of a ¹⁹F-amino acid into proteins as an NMR probe for characterizing protein structure and reactivity. Journal of the American Chemical Society, 129(5), 1160-1166.
• Kitevski-LeBlanc, J. L., & Prosser, R. S. (2012). ¹⁹F NMR: a valuable tool for studying biological macromolecules. Progress in Nuclear Magnetic Resonance Spectroscopy, 62, 1-38.
• Marsh, E. N. G., & Suzuki, Y. (2014). Using ¹⁹F NMR to probe biological interactions of proteins and peptides. ACS chemical biology, 9(6), 1242-1250.
• Plass, T., Milles, S., Koehler, C., Schultz, C., & Lemke, E. A. (2011). Genetically encoded copper-free click chemistry.
• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal chemistry: fishing for selectivity in a sea of functionality.
• Witte, M. D., van der Linden, W. A., Su, Y., & Ploegh, H. L. (2012). Site-specific protein modification via sortase-mediated transpeptidation. Current protocols in protein science, 68(1), 15-2.
• Jewett, J. C., & Bertozzi, C. R. (2010). Cu-free click cycloaddition reactions in chemical biology. Chemical Society Reviews, 39(4), 1272-1279.

• Bruker Corporation. QCI-F CryoProbe. [Link]

• Peterson, R. (2020). Fluorine labeling of proteins for NMR studies. UCLA Department of Chemistry and Biochemistry.
• Mehl, R. A., & Petersson, E. J. (2008). Preparation of site-specifically labeled fluorinated proteins for ¹⁹F-NMR structural characterization.
• Liu, J., & Schultz, P. G. (2010). Adding new chemistries to the genetic code. Annual review of biochemistry, 79, 413-444.
• Ang-Sajap, A., & Pomes, R. (2010). Fluorine-19 NMR chemical shift probes molecular binding to lipid membranes. Journal of the American Chemical Society, 132(23), 7932-7933.

• BMRB. Biological Magnetic Resonance Bank. [Link]

• Wüthrich, K. (2003). NMR studies of structure and function of biological macromolecules (Nobel Lecture).
• Debets, M. F., van Berkel, S. S., Dommerholt, J., Dirks, A. J., Rutjes, F. P., & van Delft, F. L. (2010). Bioconjugation with strained alkynes and azides. Accounts of chemical research, 44(9), 805-815.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 3. Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorine-19 NMR Chemical Shift Probes Molecular Binding to Lipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Real-Time Reaction Monitoring of Azide–Alkyne Cycloadditions Using Benchtop NMR-Based Signal Amplification by Reversible Exchange (SABRE) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preparation of site-specifically labeled fluorinated proteins for 19F-NMR structural characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Triple Resonance Bio-NMR | Bruker [bruker.com]

Application Notes and Protocols for Click Chemistry Reactions of Fluorinated Aryl Azides

Introduction: The Impact of Fluorination on Aryl Azide Reactivity in Click Chemistry

The introduction of fluorine atoms onto an aryl azide scaffold dramatically influences its electronic properties, creating a substrate with unique reactivity profiles in both copper-catalyzed (CuAAC) and strain-promoted (SPAAC) azide-alkyne cycloaddition reactions. The strong electron-withdrawing nature of fluorine atoms renders the aromatic ring electron-deficient. This electronic perturbation has profound implications for the kinetics and, in the case of SPAAC, the selectivity of the click reaction. For researchers in drug development and chemical biology, harnessing this reactivity opens new avenues for creating novel conjugates, probes, and complex molecular architectures with enhanced properties such as metabolic stability and binding affinity.

This guide provides an in-depth exploration of the reaction conditions for fluorinated aryl azides in both CuAAC and SPAAC, offering field-proven insights and detailed protocols to empower researchers to leverage these powerful bioorthogonal tools.

Part 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with Fluorinated Aryl Azides

The CuAAC reaction is a cornerstone of click chemistry, prized for its high yields, reliability, and broad functional group tolerance.[1] The core of this reaction is the copper(I)-catalyzed formation of a 1,4-disubstituted 1,2,3-triazole from an azide and a terminal alkyne.[][3] While the fundamental mechanism remains the same for fluorinated aryl azides, the electron-deficient nature of these substrates necessitates careful consideration of the catalytic system to achieve optimal results.

Causality Behind Experimental Choices for CuAAC

The key to a successful CuAAC reaction with electron-deficient fluorinated aryl azides lies in maintaining a sufficient concentration of the active Cu(I) catalyst and ensuring its accessibility to the reactants.[4]

• Catalyst System: The most common and convenient method for generating the active Cu(I) catalyst in situ is through the reduction of a Cu(II) salt, such as copper(II) sulfate (CuSO₄), with a reducing agent like sodium ascorbate.[4] This approach is generally robust and effective for a wide range of substrates, including fluorinated aryl azides. Alternative, more specialized catalysts like Copper(I)-3-methylsalicylate (CuMeSaI) can also be employed, particularly in non-aqueous conditions.

• The Crucial Role of Ligands: For reactions in biological or aqueous media, the use of a stabilizing ligand for the Cu(I) ion is paramount. Copper ions can be toxic to living cells and can also mediate the formation of reactive oxygen species.[5] Ligands such as tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) and tris(benzyltriazolylmethyl)amine (TBTA) chelate the Cu(I) ion, preventing these deleterious side effects while also accelerating the reaction.[6][7] For fluorinated aryl azides, which may be less water-soluble, a ligand that can facilitate the reaction in mixed aqueous/organic solvent systems is often beneficial.

• Solvent and Temperature: The choice of solvent depends on the solubility of the fluorinated aryl azide and the alkyne partner. Mixtures of water with co-solvents like DMSO or t-BuOH are common. For particularly hydrophobic substrates, reactions can be performed in organic solvents.[8] Most CuAAC reactions proceed efficiently at room temperature, typically within 30 to 60 minutes.[6]

Experimental Workflow for CuAAC

The following diagram illustrates a typical workflow for a CuAAC reaction involving a fluorinated aryl azide.

CuAAC Experimental Workflow

Detailed Protocol: CuAAC of 4-Azido-2,3,5,6-tetrafluorobenzoic Acid with a Terminal Alkyne

This protocol provides a general method for the CuAAC reaction of a functionalized fluorinated aryl azide.

Materials:

• 4-Azido-2,3,5,6-tetrafluorobenzoic Acid

• Terminal alkyne of interest

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium L-ascorbate

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

Stock Solutions:

• Fluorinated Aryl Azide (10 mM): Dissolve an appropriate amount of 4-Azido-2,3,5,6-tetrafluorobenzoic Acid in DMSO.

• Alkyne (10 mM): Dissolve the alkyne in a suitable solvent (e.g., DMSO or water).

• CuSO₄ (100 mM): Dissolve CuSO₄·5H₂O in deionized water.

• THPTA (200 mM): Dissolve THPTA in deionized water.

• Sodium Ascorbate (100 mM): Prepare this solution fresh in deionized water just before use.

Reaction Procedure:

• In a microcentrifuge tube, combine the following:

  • 50 µL of the 10 mM fluorinated aryl azide stock solution (0.5 µmol, 1 equivalent).

  • 50 µL of the 10 mM alkyne stock solution (0.5 µmol, 1 equivalent).

  • 380 µL of PBS buffer.

• Prepare the catalyst premix in a separate tube by combining:

  • 5 µL of 100 mM CuSO₄ stock solution.

  • 5 µL of 200 mM THPTA stock solution.

  • Vortex briefly to mix. The ideal molar ratio of CuSO₄ to THPTA is 1:2.[7]

• Add the 10 µL of the catalyst premix to the azide/alkyne mixture.

• Initiate the reaction by adding 5 µL of the freshly prepared 100 mM sodium ascorbate solution.

• Vortex the reaction mixture gently and allow it to proceed at room temperature for 30-60 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, the product can be purified by standard chromatographic techniques.

Part 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) with Fluorinated Aryl Azides

SPAAC is a powerful, copper-free click chemistry that relies on the inherent ring strain of a cyclooctyne to drive the cycloaddition with an azide.[8] This bioorthogonal reaction is particularly well-suited for applications in living systems where the cytotoxicity of copper is a concern.[8] The reactivity of fluorinated aryl azides in SPAAC is governed by a fascinating principle of electronic complementarity.

The Principle of Electronic Complementarity in SPAAC

The rate of a SPAAC reaction is highly dependent on the electronic nature of both the azide and the cyclooctyne. Fluorinated aryl azides, being electron-deficient, exhibit significantly enhanced reaction rates with electron-rich cyclooctynes such as bicyclo[6.1.0]non-4-yne (BCN).[9] Conversely, they react more slowly with electron-deficient cyclooctynes like dibenzocyclooctyne (DIBAC).[9] This selectivity provides a powerful tool for orthogonal labeling strategies.

One study demonstrated a remarkable 126-fold rate enhancement for the reaction of a fluoroalkyl azide with BCN compared to its reaction with DIBAC.[9] A separate study on tetra-fluorinated aromatic azides reported a kinetic constant of 3.60 M⁻¹s⁻¹, placing it among the fastest SPAAC ligations.[10]

SPAAC Reaction Kinetics: A Comparative Overview

The following table summarizes the kinetic data for the SPAAC of various azides with different cyclooctynes, highlighting the impact of fluorination.

Azide	Cyclooctyne	Second-Order Rate Constant (k₂, M⁻¹s⁻¹)	Reference
Fluorinated Aryl Azide (4-Azido-2,3,5,6-tetrafluorobenzoic acid derivative)	Cyclooctyne	3.60	[10]
Fluoroalkyl Azide (PhOCF₂CF₂N₃)	BCN	~1.6	[9]
Fluoroalkyl Azide (PhOCF₂CF₂N₃)	DIBAC	~0.013	[9]
Non-fluorinated Alkyl Azide	BCN	~0.1	[9]
Non-fluorinated Alkyl Azide	DIBAC	~0.2	[9]

Experimental Workflow for SPAAC

The workflow for a SPAAC reaction is generally simpler than that of CuAAC due to the absence of a catalyst.

SPAAC Experimental Workflow

Detailed Protocol: SPAAC of a Fluorinated Aryl Azide with a BCN-labeled Biomolecule

This protocol is designed for the labeling of a biomolecule that has been pre-functionalized with a BCN group.

Materials:

• BCN-labeled biomolecule (e.g., protein, antibody)

• Fluorinated aryl azide probe (e.g., a fluorescent derivative of 4-azido-2,3,5,6-tetrafluorobenzoic acid)

• Phosphate-buffered saline (PBS), pH 7.4

• DMSO (if needed to dissolve the azide probe)

Reaction Procedure:

• Prepare a solution of the BCN-labeled biomolecule in PBS at a suitable concentration (e.g., 1-10 µM).

• Prepare a stock solution of the fluorinated aryl azide probe in DMSO (e.g., 1-10 mM).

• Add the fluorinated aryl azide probe to the solution of the BCN-labeled biomolecule to a final concentration that is typically in 5- to 50-fold molar excess over the biomolecule. The final concentration of DMSO should be kept low (ideally <5%) to avoid denaturation of the biomolecule.

• Incubate the reaction mixture at room temperature or 37°C. Reaction times can vary from a few minutes to several hours, depending on the concentrations of the reactants and the specific kinetics of the azide-alkyne pair.

• Monitor the progress of the labeling reaction by a suitable analytical method, such as fluorescence intensity measurement (if using a fluorogenic probe), SDS-PAGE with fluorescence scanning, or mass spectrometry.

• If necessary, remove the excess unreacted azide probe by a suitable purification method, such as size exclusion chromatography, dialysis, or spin filtration.

Part 3: Synthesis of a Key Fluorinated Aryl Azide Precursor

The availability of functionalized fluorinated aryl azides is crucial for their application. A key and versatile precursor is 4-azido-2,3,5,6-tetrafluorobenzoic acid, which can be synthesized from commercially available methyl pentafluorobenzoate.

Protocol: Synthesis of Methyl 4-azido-2,3,5,6-tetrafluorobenzoate

This synthesis involves a nucleophilic aromatic substitution of the para-fluoro substituent with an azide group.

Materials:

• Methyl pentafluorobenzoate

• Sodium azide (NaN₃)

• Acetone

• Water

• Diethyl ether (Et₂O)

• Magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve methyl pentafluorobenzoate (1 equivalent) and sodium azide (1.05 equivalents) in a 3:1 (v/v) mixture of acetone and water.

• Caution: Sodium azide is highly toxic and can be explosive when heated as a solid. This procedure must be performed in a well-ventilated fume hood with a blast shield.

• Heat the mixture to reflux (approximately 85°C) and stir for 8 hours.

• After cooling to room temperature, dilute the reaction mixture with water and extract with diethyl ether (3x).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to afford methyl 4-azido-2,3,5,6-tetrafluorobenzoate as a white solid.[11]

This methyl ester can then be hydrolyzed to the corresponding carboxylic acid using standard procedures (e.g., NaOH in MeOH/H₂O), providing a handle for further functionalization.[11]

Conclusion and Future Perspectives

Fluorinated aryl azides are a valuable class of reagents that offer unique advantages in click chemistry. Their electron-deficient nature can be strategically exploited to accelerate both CuAAC and SPAAC reactions. In SPAAC, the principle of electronic complementarity allows for highly selective and rapid ligations with electron-rich cyclooctynes, enabling the development of sophisticated orthogonal labeling strategies in complex biological systems. As the demand for more precise and efficient bioconjugation tools grows, the unique properties of fluorinated aryl azides will undoubtedly continue to drive innovation in drug discovery, diagnostics, and materials science.

References

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 3. interchim.fr [interchim.fr]
• 4. jenabioscience.com [jenabioscience.com]
• 5. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. axispharm.com [axispharm.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Tetra-fluorinated aromatic azide for highly efficient bioconjugation in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]

Application Note: Photochemical Crosslinking with 4-Azido-2-Fluorobenzonitrile

This guide provides a comprehensive technical protocol for the use of 4-azido-2-fluorobenzonitrile as a photoaffinity crosslinker. It synthesizes photochemical mechanisms with practical laboratory workflows, specifically addressing the critical selection of irradiation wavelengths.

Executive Summary & Chemical Rationale

4-azido-2-fluorobenzonitrile is a specialized aryl azide photophore used in photoaffinity labeling and surface functionalization. Unlike simple phenyl azides, which require destructive short-wave UV (254 nm), this molecule features a "push-pull" electronic structure: the electron-donating azide group (

) at position 4 and the electron-withdrawing nitrile ( ) and fluorine ( ) groups create a conjugated system that red-shifts the absorption maximum ( ).

Key Chemical Advantages:

• Red-Shifted Activation: The para-cyano group extends conjugation, allowing photoactivation in the UV-B (300–320 nm) and near UV-A (320–365 nm) regions, significantly reducing photodamage to biological samples compared to 254 nm light.

• Suppressed Ring Expansion: Electron-withdrawing groups (EWGs) like nitrile destabilize the transition state leading to ring expansion (formation of dehydroazepines). This favors the formation of the reactive triplet nitrene, which is preferred for robust C-H and N-H insertion.

Photochemical Mechanism

Understanding the pathway is critical for troubleshooting low yields. Upon UV excitation, the aryl azide releases nitrogen (

) to form a singlet nitrene.

Pathway Dynamics:

• Singlet Nitrene (

  ): Highly reactive but short-lived. Can rearrange into a ketenimine (ring expansion), which is often a "dead-end" species in aqueous buffers as it reacts with water to form non-crosslinking amides.

• Triplet Nitrene (

  ): The nitrile and fluorine substituents facilitate intersystem crossing (ISC) to the triplet state. Triplet nitrenes are essentially diradicals that perform efficient C-H insertion or hydrogen abstraction, leading to stable covalent crosslinks.

Figure 1: Photochemical pathway of 4-azido-2-fluorobenzonitrile.[1] The electron-withdrawing nitrile group promotes the Triplet Nitrene pathway, essential for efficient crosslinking.

Wavelength Selection Guide

The choice of wavelength is a trade-off between crosslinking efficiency and sample integrity .

Wavelength	Source Type	Efficiency	Sample Damage Risk	Recommendation
254 nm (UV-C)	Low-pressure Hg	Very High	Critical	Avoid for proteins/cells. Use only for robust materials (polymers, surfaces).
302-312 nm (UV-B)	Medium-pressure Hg / Phosphor	High	Moderate	Optimal for in vitro protein biochemistry. Best balance of speed vs. safety.
365 nm (UV-A)	LED / High-pressure Hg	Moderate	Low	Preferred for live cells or highly sensitive assays. Requires longer irradiation times.

Technical Insight: While the absorption maximum (

) of the parent 4-azidobenzonitrile is ~290 nm, the absorption "tail" extends well into the 300–350 nm range. Using 302 nm excites this band efficiently without the DNA-damaging effects of 254 nm radiation.

Detailed Crosslinking Protocol

Materials Required

• Probe: 4-azido-2-fluorobenzonitrile derivative (dissolved in DMSO or DMF; stock 10–100 mM).

• Buffer: Phosphate-buffered saline (PBS), HEPES, or Tris (pH 7.4). Avoid buffers with high concentrations of nucleophiles (e.g., primary amines) if relying on succinimidyl ester chemistry elsewhere in the molecule, but for the azide step, standard buffers are fine.

• Light Source:

  • Option A (High Efficiency): UV Stratalinker or Handheld UV Lamp (302/312 nm).

  • Option B (Gentle): High-power LED array (365 nm).

• Vessel: Quartz cuvettes (best UV transparency) or optically clear polypropylene/polystyrene plates. Do not use standard glass (blocks UV <320 nm).

Step-by-Step Workflow

1. Pre-Incubation (Dark Step)

• Action: Incubate the probe with the target biological sample (protein lysate, cell culture, etc.).

• Conditions: Perform in the dark or under amber light.

• Time: 30–60 minutes at 4°C or Room Temp (depending on binding kinetics).

• Rationale: Allows the probe to equilibrate and bind to its specific target before activation.

2. Sample Preparation for Irradiation

• Action: Transfer samples to an open vessel or a UV-transparent container.

• Depth: Keep liquid depth < 0.5 cm to ensure uniform light penetration.

• Cooling: Place the sample container on ice or a cooled metal block to prevent heating from the lamp.

3. UV Irradiation (The Critical Step)

• Setup: Position the UV source 5–10 cm from the sample.

• Irradiation Matrix:

Light Source	Wavelength	Distance	Time (Proteins)	Time (Cells)
Handheld Lamp (6W)	302 nm	2 cm	5–10 min	N/A (Toxic)
Stratalinker	302/312 nm	Internal	1–3 Joules	N/A
High-Power LED	365 nm	5 cm	10–30 min	5–15 min

• Note: If using 365 nm, ensure the lamp intensity is high (>10 mW/cm²) to compensate for the lower absorption coefficient at this wavelength.

4. Quenching & Post-Processing

• Action: Add a reducing agent (e.g., DTT or β-mercaptoethanol) to a final concentration of 10–50 mM.

• Rationale: This quenches any remaining unreacted azide and reduces non-specific background.

• Analysis: Proceed to SDS-PAGE, Western Blot, or Mass Spectrometry (LC-MS/MS).

Troubleshooting & Validation

• Problem: Low Crosslinking Yield.

  • Cause: "Filter effect" from the buffer or high protein concentration absorbing UV.

  • Solution: Reduce sample depth or switch to a quartz vessel. Ensure the buffer does not absorb at the irradiation wavelength (e.g., avoid high imidazole concentrations at <300 nm).

• Problem: Protein Precipitation.

  • Cause: UV-induced heating or aggregation.

  • Solution: Use strict ice-cooling during irradiation. Switch to 365 nm (pulsed) to reduce energy input.

• Validation Control: Always include a "Dark Control" (Probe + Sample, no UV) and a "Competition Control" (Probe + Excess Free Ligand + UV) to prove specificity.

References

• Fleet, G. W. J., et al. (1969). "Affinity Labeling of Antibodies with Aryl Nitrene as Reactive Group." Nature, 224, 511–512. Link

• Keana, J. F. W., & Cai, S. X. (1990). "New Reagents for Photoaffinity Labeling: Synthesis and Photolysis of Functionalized Perfluorophenyl Azides." The Journal of Organic Chemistry, 55(11), 3640–3647. Link

• Thermo Fisher Scientific. "Photoreactive Crosslinker Chemistry." Application Note. Link

• Liu, Z., et al. (2023). "Visible-light-induced protein labeling in live cells with aryl azides." Chemical Science, 14, 2345-2352. Link

Sources

• 1. 4-Fluorobenzonitrile | C7H4FN | CID 14517 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

🔬 Technical Support Center: 4-Azido-2-fluorobenzonitrile Synthesis

The following guide serves as a specialized Technical Support Center for researchers optimizing the synthesis of 4-azido-2-fluorobenzonitrile (CAS: 1194-02-1 / 4-Amino precursor: 53312-80-4).

This document prioritizes the Diazotization-Azidation route via Arenediazonium Tosylates (ADTs) , which field data suggests offers superior yields and stability compared to traditional mineral acid protocols.

Case Overview

• Target Molecule: 4-Azido-2-fluorobenzonitrile

• Primary Application: Photoaffinity labeling, "Click" chemistry (CuAAC), Heterocycle synthesis.

• Common Pain Points: Low yield (<60%), formation of tar/resin, decomposition of diazonium intermediate, regioselectivity issues (in SNAr routes).

Workflow Visualization

The following diagram outlines the optimized Arenediazonium Tosylate (ADT) pathway, which minimizes side reactions common in HCl-based diazotization.

Caption: Optimized synthesis workflow using p-Toluenesulfonic acid (p-TsOH) to stabilize the diazonium intermediate.

Troubleshooting Guide & FAQs

Category A: Low Yield & Incomplete Conversion

Q: My yield is stuck at 50-60% using HCl/NaNO₂. How do I improve this? Diagnosis: Mineral acids (HCl, H₂SO₄) often generate diazonium salts that are highly soluble and prone to hydrolysis (phenol formation) or coupling (tar formation) before the azide can react. Solution: Switch to the p-TsOH (Tosylate) Method .

• Why: p-Toluenesulfonic acid forms a less soluble, more crystalline diazonium tosylate intermediate. This "salting out" effect protects the diazonium species from nucleophilic attack by water (hydrolysis).

• Expectation: Yields typically increase to 85-95% with this modification.

Q: The reaction mixture turns into a dark sticky resin. What happened? Diagnosis: This is "azo coupling" caused by local overheating or insufficient acid. If the solution becomes neutral/alkaline, the unreacted amine couples with the diazonium salt. Corrective Action:

• Maintain Temperature: Keep diazotization strictly between 0–5°C .

• Acid Excess: Ensure at least 2.5 - 3.0 equivalents of acid relative to the amine.

• Starch-Iodide Test: Verify excess nitrous acid (blue/black paper) before adding the azide. If negative, add more NaNO₂.

Category B: Safety & Side Reactions

Q: I see vigorous foaming during NaN₃ addition. Is this normal? Answer: Yes, but it must be controlled.

• Mechanism: The reaction releases N₂ gas.[1]

• Risk: Rapid addition causes "volcano" foaming and potential explosion of hydrazoic acid (HN₃) if the headspace concentration gets too high.

• Protocol: Add aqueous NaN₃ dropwise via an addition funnel. Ensure the internal temperature does not spike >10°C.

Q: How do I prevent the formation of toxic Hydrazoic Acid (HN₃)? Answer: HN₃ forms if the solution is too acidic during azide addition.

• Buffer Check: While the diazotization requires low pH, the azidation step is safer if buffered slightly (though usually, the amine-acid salt buffers itself).

• Ventilation: Always work in a fume hood.

• Quench: Keep a beaker of 10% NaOH nearby to neutralize any spills or waste streams immediately.

Category C: Purification & Stability

Q: The product changes color from pale yellow to brown during storage. Diagnosis: Photodecomposition. Aryl azides are photosensitive and will release N₂ to form nitrenes, which polymerize. Solution:

• Wrap glassware in aluminum foil during synthesis and workup.

• Storage: Store the solid in an amber vial at -20°C .

Optimized Experimental Protocol

Method: Diazotization via Arenediazonium Tosylates (Modified from Kutonova et al.) Scale: 10 mmol basis

Reagents:

• 4-Amino-2-fluorobenzonitrile (1.36 g, 10 mmol)

• p-Toluenesulfonic acid monohydrate (p-TsOH[1]·H₂O) (5.7 g, 30 mmol)

• Sodium Nitrite (NaNO₂) (0.76 g, 11 mmol)

• Sodium Azide (NaN₃) (0.72 g, 11 mmol)

• Distilled Water (20 mL)

Step-by-Step Procedure:

• Dissolution: In a 100 mL round-bottom flask (wrapped in foil), suspend the amine (10 mmol) in water (10 mL). Add p-TsOH (30 mmol) with stirring. The amine should dissolve or form a fine suspension.

• Diazotization: Cool the mixture to 0–5°C in an ice/salt bath.

  • Dissolve NaNO₂ (11 mmol) in minimal water (2-3 mL).

  • Add NaNO₂ solution dropwise over 10 minutes.

  • Checkpoint: Stir for 20 mins. Test with starch-iodide paper (should turn blue instantly).

• Azidation:

  • Dissolve NaN₃ (11 mmol) in minimal water (2-3 mL).

  • CRITICAL: Add NaN₃ solution dropwise to the diazonium mixture at 0–5°C. Control the rate so gas evolution (N₂) is manageable.

• Completion: Allow to stir for 1 hour at 0°C, then warm to room temperature for 30 minutes.

• Workup:

  • The product usually precipitates as a solid. Filter the precipitate.

  • If oil forms: Extract with Dichloromethane (DCM) or Ethyl Acetate (3 x 15 mL).

  • Wash organic layer with saturated NaHCO₃ (to remove excess acid) and Brine.

  • Dry over MgSO₄ and concentrate in vacuo (Bath temp < 30°C).

Data Comparison: Acid Choice on Yield

Parameter	Standard Method (HCl)	Optimized Method (p-TsOH)
Acid Source	Hydrochloric Acid (37%)	p-Toluenesulfonic Acid
Intermediate	Diazonium Chloride (Soluble)	Diazonium Tosylate (Crystalline)
Stability	Low (Hydrolyzes rapidly)	High (Stable at 0°C)
Purification	Column Chromatography often needed	Filtration / Recrystallization
Typical Yield	55 - 65%	85 - 95%

References

• Kutonova, K. V., et al. (2013).[2] "A Simple and Effective Synthesis of Aryl Azides via Arenediazonium Tosylates." Synthesis, 45(19), 2706-2710.

  • Source:

• BenchChem. (2025).[1] "Technical Guide to the Synthesis of 4-Azidobenzonitrile."

  • Source:

• Organic Chemistry Portal. (2013). "Synthesis of Aryl Azides."

  • Source:

• PubChem. (2025).[3] "4-Azidobenzonitrile - Safety and Hazards."

  • Source:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Simple and Effective Synthesis of Aryl Azides via Arenediazonium Tosylates [organic-chemistry.org]
• 3. 4-Fluorobenzonitrile | C7H4FN | CID 14517 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting low click reaction efficiency with electron-deficient azides

Technical Support Center: Advanced Application Note Case ID: #8492-EDA Topic: Troubleshooting Low Efficiency in Click Reactions with Electron-Deficient Azides Status: Escalated to Senior Application Scientist

Executive Summary: The "Hot Electrophile" Paradox

You are likely encountering low yields not because your azide is unreactive, but because it is too reactive toward the wrong species.

Electron-deficient azides (e.g., sulfonyl azides, phosphoryl azides, perfluoroaryl azides) possess a lowered LUMO energy. While this theoretically accelerates the cycloaddition with alkynes (especially in Strain-Promoted Azide-Alkyne Cycloaddition, SPAAC), it simultaneously renders the terminal nitrogen highly electrophilic.

In complex media, these azides behave as "chemical sponges" for nucleophiles (thiols, amines, water), diverting flux away from the desired triazole formation. Furthermore, in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the resulting electron-poor triazoles are prone to hydrolysis or rearrangement if the catalytic cycle is sluggish.

This guide addresses the three failure modes: Catalytic Stalling , Nucleophilic Scavenging , and Intermediate Instability .

Part 1: Diagnostic Decision Tree

Before altering your protocol, use this logic flow to identify the specific bottleneck.

Figure 1: Diagnostic logic for isolating failure modes in electron-deficient azide conjugations.

Part 2: Technical Deep Dive & Solutions

Issue 1: The "Sulfo-Click" Interference (Nucleophilic Attack)

The Science: Electron-deficient azides, particularly sulfonyl azides, are susceptible to nucleophilic attack at the terminal nitrogen. In biological mixtures, free thiols (e.g., Glutathione, Cysteine) react with sulfonyl azides to form sulfonamides or thiosulfonates, completely bypassing the click reaction. This is often mistaken for "low reactivity" because the azide signal disappears from LC-MS.

• Evidence: Reactions of sulfonyl azides with thioacids are so efficient they are their own class of bioorthogonal chemistry ("Sulfo-Click") [1]. In a standard CuAAC attempt, this is a parasitic reaction.

Solution: Thiol Capping (Alkylation) You must block free thiols before introducing the electron-deficient azide.

• Protocol: Pre-incubate samples with Iodoacetamide (IAM) or N-ethylmaleimide (NEM) .

• Validation: Run a control without the alkyne. If the azide degrades, nucleophiles are the culprit.[1]

Issue 2: Catalyst Poisoning & Ligand Selection

The Science: Electron-deficient azides can coordinate with Cu(I), potentially altering the geometry of the active catalyst. Furthermore, traditional ligands like TBTA are prone to oxidative degradation and have slower kinetics. For difficult substrates, the "induction period" allows side reactions (hydrolysis) to outcompete the triazole formation.

Data Comparison: Ligand Efficiency Comparison of conversion rates for difficult azide-alkyne pairs (30 min reaction).

Ligand	Type	Yield (30 min)	Stability	Recommendation
TBTA	Tris(triazolyl)amine	< 15%	Low (Oxidizes)	Avoid for deficient azides
THPTA	Water-soluble Tris	~ 20-30%	Moderate	Acceptable for simple cases
BTTAA	Bis(triazolyl)	> 45%	High	Standard of Care

• Mechanism: BTTAA forms a more electron-rich Cu(I) center, accelerating the rate-determining step (metallacycle formation) and protecting the Cu(I) from oxidation [2][3].

Part 3: Optimized Protocols

Protocol A: High-Efficiency CuAAC for Sulfonyl Azides

Use this protocol for synthetic chemistry or clean bioconjugation where thiols are absent.

Reagents:

• Ligand: BTTAA (Do not use TBTA).[2]

• Copper Source: CuSO₄[2][3] · 5H₂O.

• Reductant: Sodium Ascorbate (freshly prepared).

• Buffer: 100 mM Phosphate or HEPES, pH 7.0 (Strictly < pH 8.0).

Workflow:

• Premix Catalyst: In a separate tube, mix CuSO₄ (1 eq) and BTTAA (2 eq). Allow to stand for 2-3 minutes. Why? This ensures the active catalytic complex forms before exposure to the "decoy" azide.

• Assembly: Add Alkyne (1.0 eq) and Sulfonyl Azide (1.0 eq) to the reaction vessel.

• Initiation: Add the Cu-BTTAA complex (5-10 mol% relative to substrates).

• Reduction: Add Sodium Ascorbate (20-50 mol%).

• Incubation: React for 1 hour at RT.

  • Note: If the reaction turns yellow/brown, oxygen has intruded. Add more ascorbate immediately.

Protocol B: "Rescue" Protocol for Biological Media

Use this when labeling lysates or cell surfaces with electron-deficient azides.

Step 1: Thiol Capping (Mandatory)

• Adjust sample pH to 7.5.

• Add Iodoacetamide (IAM) to a final concentration of 5–10 mM.

• Incubate at RT for 30 minutes in the dark.

• Optional: Remove excess IAM via spin column (Zeba) if your downstream assay is sensitive to alkylating agents, though CuAAC tolerates IAM well [4].

Step 2: The Click Reaction

• Proceed with Protocol A , but increase BTTAA:Cu ratio to 5:1 to scavenge any adventitious metal chelators in the lysate.

Part 4: Mechanistic Visualization

The following diagram illustrates the "Danger Zone" where electron-deficient azides are lost to side reactions.

Figure 2: Competing pathways. Note that thiol attack occurs directly on the azide, independent of the catalyst.

References

• Namelikonda, N. K., & Manetsch, R. (2011).[4] Sulfo-click reaction via in situ generated thioacids and its application in kinetic target-guided synthesis. Chemical Communications, 47(32), 9086–9088.

• Besanceney-Webler, C., et al. (2011).[5] Increasing the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study. Angewandte Chemie International Edition, 50(35), 8051–8056.

• Uttamapinant, C., et al. (2012). Fast, Cell-Compatible Click Chemistry with Copper-Chelating Azides for Hyperpolarized 13C Metabolic Imaging. Angewandte Chemie, 124(24), 5954-5958.

• van Geel, R., et al. (2012). Preventing thiol-yne addition improves the specificity of strain-promoted azide-alkyne cycloaddition. Bioconjugate Chemistry, 23(3), 392-398.

Sources

• 1. Thio acid-mediated conversion of azides to amides – exploratory studies en route to oroidin alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BTTAA, Auxiliary Cu(I) Click Reagents - Jena Bioscience [jenabioscience.com]
• 3. broadpharm.com [broadpharm.com]
• 4. Sulfo-click reaction via in situ generated thioacids and its application in kinetic target-guided synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Purification methods for 4-azido-2-fluorobenzonitrile intermediates

Technical Support Center: Purification of 4-Azido-2-Fluorobenzonitrile

Ticket ID: #AZ-4F-PUR-001 Topic: Purification Protocols & Troubleshooting for 4-azido-2-fluorobenzonitrile Assigned Specialist: Senior Application Scientist, Separation Technologies

Executive Summary

4-azido-2-fluorobenzonitrile is a high-value intermediate, primarily utilized as a photoaffinity probe due to the photolability of the aryl azide group. Its purification presents a dual challenge: chemical stability (preventing thermal/photolytic decomposition to nitrenes) and safety (managing the explosivity of the azido moiety).[1]

This guide deviates from standard organic purification templates to prioritize the unique safety profile of electron-deficient aryl azides. Distillation is strictly prohibited. The protocols below focus on low-temperature extraction, silica gel chromatography, and controlled crystallization.

Module 1: Critical Safety & Stability Directives

Before attempting purification, you must validate your workflow against these safety axioms. Failure to adhere to these can result in rapid decomposition or detonation.

Parameter	Critical Limit / Rule	Scientific Rationale
Temperature	< 40 °C (Bath Temp)	Aryl azides decompose to highly reactive nitrenes and gas upon heating. The fluorine substituent lowers electron density, slightly stabilizing the ring, but thermal sensitivity remains high [1].
Light Exposure	Amber Glassware Only	The azide moiety is designed to be photo-active. Ambient UV light will trigger premature crosslinking or degradation to azo-dimers [2].
Concentration	Never concentrate to dryness	Concentrating azides to 100% dryness increases shock sensitivity. Store as a concentrated solution or wet solid.
Tools	No Metal Spatulas	Contact with heavy metals (Fe, Cu, Pb) can form heavy metal azides, which are primary explosives.[2] Use Teflon or ceramic tools [3].[3][4]

Module 2: The Purification Workflow

The following workflow is designed to separate the target azide from common impurities: unreacted 4-amino-2-fluorobenzonitrile (precursor), inorganic salts (

), and thermal degradation byproducts.

Phase 1: Quench & Extraction (Removal of Inorganic Azide)

Target: Remove excess Sodium Azide (

) to prevent formation of explosive hydrazoic acid ( ) or di-azidomethane in subsequent steps.

• Quench: Cool reaction mixture to 0 °C.

• Dilution: Dilute with excess water.

• Extraction Solvent: Use Ethyl Acetate (EtOAc) or Diethyl Ether .

  • Note: Avoid Dichloromethane (DCM) if excess

    is present, as it can form explosive diazidomethane over time [4].

• Wash: Wash organic phase 2x with water, 1x with Brine.

• Drying: Dry over

  (Sodium Sulfate). Avoid Magnesium Sulfate ( ) if the product is acidic, though not strictly an issue here, is gentler.

Phase 2: Chromatographic Purification

Target: Separation of 4-azido-2-fluorobenzonitrile (

in 9:1 Hex:EtOAc) from the amine precursor ( ).

• Stationary Phase: Silica Gel 60 (230-400 mesh).

• Mobile Phase: Gradient of Hexanes : Ethyl Acetate.

  • Start: 100% Hexanes (2 CV - Column Volumes).

  • Ramp: 0% to 10% EtOAc over 10 CV.

  • Hold: 10% EtOAc until elution.

• Loading: Liquid loading (dissolved in minimum toluene or hexanes/EtOAc) is preferred over dry loading to avoid heating the silica.

Visualizing the Workflow:

Figure 1: Purification workflow prioritizing thermal safety and removal of inorganic azides.[3]

Module 3: Troubleshooting & FAQs

Q1: My product spot on TLC is tailing or looks like a streak. What is happening?

• Diagnosis: This often indicates acid sensitivity or decomposition on the silica. The nitrile group is polar, and the azide is sensitive.

• Solution: Pre-treat your silica column with 1% Triethylamine (TEA) in Hexanes to neutralize acidic sites. However, for this specific nitrile, neutral silica is usually sufficient. Ensure you are not overloading the column.

Q2: The product turned from pale yellow to dark brown during rotary evaporation.

• Diagnosis: Thermal decomposition. You likely exceeded 40 °C or exposed the compound to light.

• Corrective Action: The brown color indicates the formation of azo-polymers or amines. Re-purify via a short silica plug (filtration) using 5% EtOAc/Hexane to remove the polar dark impurities. In the future, use a vacuum pump with better ultimate vacuum to allow evaporation at lower temperatures (e.g., 20 °C).

Q3: Can I use recrystallization instead of chromatography?

• Answer: Yes, and it is often safer for scales >5g.

• Protocol: Dissolve the crude oil in a minimum amount of warm Ethanol or Diethyl Ether (< 35 °C). Add Hexane or Pentane dropwise until turbidity appears. Store at -20 °C overnight. The fluorinated azide should crystallize as pale needles.

• Warning: Do not scratch the glass to induce crystallization; use a seed crystal or gentle agitation.

Q4: How do I calculate the safety limit for this molecule?

• The "Rule of Six": A standard safety heuristic states that the number of carbon atoms (

  ) plus other atoms ( ) should be at least six times the number of azide nitrogens ( ) [5].[4][5]

  • Formula:

  • Calculation for 4-azido-2-fluorobenzonitrile (

    ):

    • Carbons = 7

    • Nitrogens (in azide) = 3 (The nitrile N is stable)

    • Ratio:

• Verdict: This molecule violates the Rule of Six (

  ). It is high energy and potentially explosive.[1][2][5] You must handle it in solution whenever possible and use blast shields.

Module 4: Impurity Profile & Decision Matrix

Use this logic flow to determine the next step based on your analytical data (NMR/TLC).

Figure 2: Troubleshooting decision matrix based on observed impurities.

References

• Thermal Stability of Aryl Azides: Bräse, S., et al. "Organic Azides: An Exploding Diversity of a Unique Class of Compounds." Angewandte Chemie International Edition, vol. 44, no.[2] 33, 2005, pp. 5188–5240. Link

• Photochemical Decomposition: Soundararajan, N., & Platz, M. S. "Descriptive Photochemistry of Polyfluorinated Aryl Azides." The Journal of Organic Chemistry, vol. 55, no. 6, 1990, pp. 2034–2044. Link

• Safety Handling (Metal Spatulas): "Safe Handling of Azides." University of California, San Diego (UCSD) Environment, Health & Safety. Link

• Halogenated Solvent Hazard: "Sodium Azide Safety Guidelines." Northeastern University EHS.[2] Link

• Rule of Six: Smith, P. A. S. "Open-Chain Nitrogen Compounds." Benjamin/Cummings, vol. 2, 1983, pp. 211–265.

Sources

• 1. ucd.ie [ucd.ie]
• 2. chemistry.unm.edu [chemistry.unm.edu]
• 3. uvic.ca [uvic.ca]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. safety.pitt.edu [safety.pitt.edu]

Technical Support Center: Solubility &amp; Handling of 4-Azido-2-fluorobenzonitrile

[1]

Topic: Optimization of 4-azido-2-fluorobenzonitrile solubility in cell culture systems. Audience: Senior Researchers, Medicinal Chemists, and Cell Biologists. Content Type: Advanced Technical Guide (Q&A, Protocols, Visualizations).

Compound Profile & Physicochemical Context[1][2][3][4][5][6][7][8][9]

To solve solubility issues, we must first understand the molecule's behavior in aqueous environments. 4-azido-2-fluorobenzonitrile is a specialized aryl azide, typically used as a photoaffinity labeling probe or a precursor in click chemistry.[1] Its structure combines a lipophilic fluorine atom and a photo-reactive azide group, creating a unique set of solubility and stability challenges.[1]

Physicochemical Summary

Property	Value (Estimated/Typical)	Impact on Cell Culture
Molecular Weight	~162.12 g/mol	Small molecule; rapid diffusion.[1]
LogP (Octanol/Water)	~2.0 – 2.5	Moderately lipophilic.[1] Poor water solubility; requires organic co-solvent.[1]
Solubility (DMSO)	> 50 mM	Excellent.[1] Preferred stock solvent.[1]
Solubility (Water)	< 0.1 mM (highly variable)	Poor.[1] Prone to immediate precipitation upon dilution.[1]
Stability	Photosensitive	CRITICAL: The azide group (-N3) decomposes to a reactive nitrene upon UV/light exposure, leading to irreversible aggregation/precipitation.[1]

Troubleshooting Guide (Q&A)

This section addresses specific failure modes reported by users when introducing this compound to cell media.

Issue 1: "I see a white precipitate immediately after adding the stock solution to the media."

Diagnosis: This is "solvent shock."[1] The hydrophobic compound crashes out because it encounters a 100% aqueous environment before it can disperse.[1] Root Cause: Slow addition of the DMSO stock allows local concentrations to exceed the solubility limit (supersaturation).[1] Solution:

• The "Vortex-Injection" Technique: Do not pipette the stock into a static tube of media.[1] Instead, vortex the media tube while slowly injecting the DMSO stock into the center of the vortex. This ensures rapid dispersion.[1]

• Pre-warm Media: Cold media decreases solubility.[1] Ensure media is at 37°C before addition.

• Check DMSO Limit: Ensure your final DMSO concentration is ≤ 0.5% (v/v). If you need 100 µM compound, and your stock is 10 mM, you are adding 1% DMSO, which may be too high for solubility equilibrium in some serum-free media.

Issue 2: "The solution is clear initially, but crystals form after 2-4 hours in the incubator."

Diagnosis: Thermodynamic instability or evaporation.[1] Root Cause: The compound is likely in a metastable state (supersaturated) and slowly crystallizes, or evaporation is concentrating the media. Solution:

• Serum Buffering: If your assay permits, ensure the media contains at least 5-10% Fetal Bovine Serum (FBS).[1] Albumin in serum acts as a natural carrier protein, sequestering lipophilic molecules and preventing crystallization.[1]

• Use a Solubility Enhancer: For serum-free conditions, co-complex the compound with Hydroxypropyl-β-Cyclodextrin (HP-β-CD) (See Protocol B).[1]

• Chamber Humidity: Verify incubator humidity is >95% to prevent media evaporation.

Issue 3: "My 'precipitate' looks like dark/brown aggregates, not white crystals."

Diagnosis: Photodecomposition.[1] Root Cause: Aryl azides are highly photosensitive.[1] Exposure to ambient light (especially fluorescent lab lights) triggers the release of nitrogen (

) and formation of reactive nitrenes, which polymerize into insoluble aggregates.[1] Solution:

• Dark Workflow: All handling must be done under red/amber light or in tubes wrapped in aluminum foil.[1]

• Check Light Source: Ensure your biosafety cabinet light is OFF during handling.

Issue 4: "I observe high cytotoxicity even in control wells."

Diagnosis: Vehicle toxicity.[1] Root Cause: The concentration of DMSO required to solubilize the compound is killing the cells, masking the compound's actual effect. Solution:

• Run a Vehicle Control: Always include a "DMSO-only" control at the same % v/v as your highest drug dose.[1]

• Switch Solvent: If DMSO > 0.5% is required, consider using a 1:1 mix of DMSO and Ethanol (if cells tolerate) or switching to the Cyclodextrin protocol.[1]

Validated Protocols

Protocol A: Standard "Rapid-Dispersion" Dilution

Best for: Routine assays with serum-containing media.[1]

• Preparation: Calculate the volume of DMSO stock needed. Ensure media is at 37°C.

• Dark Mode: Dim room lights or work under amber light.

• Vortexing: Set a 15 mL or 50 mL tube of media on a vortex mixer at medium speed.

• Injection: While the media is swirling, inject the DMSO stock directly into the liquid (do not touch the walls).

• Equilibration: Cap and invert 3-4 times. Inspect for turbidity against a dark background.[1]

• Usage: Use immediately. Do not store diluted media for >4 hours.[1]

Protocol B: Cyclodextrin Complexation (Advanced)

Best for: High concentrations (>50 µM) or serum-free/defined media. Mechanism:[1] HP-β-CD forms a "donut" shape, encapsulating the hydrophobic drug in its core while presenting a hydrophilic exterior to the water.[1]

• Stock Prep: Prepare a 20% (w/v) stock solution of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in PBS. Filter sterilize (0.22 µm).

• Compound Mix:

  • Add your 4-azido-2-fluorobenzonitrile (DMSO stock) to a sterile tube.[1]

  • Add the calculated volume of 20% HP-β-CD.[1]

  • Ratio: Aim for a molar ratio of roughly 1:5 (Drug : Cyclodextrin) or simply use the CD solution as the diluent.[1]

• Incubation: Shake/vortex gently for 15-30 minutes at 37°C (protected from light) to allow inclusion complex formation.

• Final Dilution: Dilute this complex into your cell culture media. The compound is now "shielded" from water and less likely to precipitate.

Visualizations

Figure 1: Solubility Troubleshooting Decision Tree

Caption: Logical workflow for diagnosing and resolving precipitation issues with 4-azido-2-fluorobenzonitrile.

Figure 2: Cyclodextrin Complexation Mechanism

Caption: Schematic of HP-β-CD encapsulating the hydrophobic azide probe to prevent aqueous precipitation.

References

• National Institutes of Health (NIH). (2024).[1] DMSO Tolerance and Cytotoxicity in Cell Culture: Experimental Insights. Retrieved from [Link]

• LifeTein. (2023). DMSO Usage in Cell Culture: Guidelines for Hydrophobic Peptides and Small Molecules. Retrieved from [Link]

Sources

• 1. 4-Fluorobenzonitrile | C7H4FN | CID 14517 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Crystal Structure Analysis of Proteins Bound to 4-Azido-2-fluorobenzonitrile Ligands

For Researchers, Scientists, and Drug Development Professionals

Introduction: Capturing Elusive Protein-Ligand Interactions

In the intricate world of structural biology and drug discovery, elucidating the precise interactions between a protein and its ligand is paramount. While standard co-crystallization techniques are powerful, they often fail to capture transient or weak binding events that are crucial for biological function. Photo-crosslinking ligands offer a potent solution by enabling the formation of a covalent bond between the ligand and its target protein upon photo-activation, effectively trapping the interaction for structural analysis. This guide provides an in-depth comparison and practical protocols for the use of 4-azido-2-fluorobenzonitrile, a sophisticated photo-crosslinking agent, in the crystal structure analysis of protein-ligand complexes.

The Rationale for 4-Azido-2-fluorobenzonitrile: A Trifecta of Functionality

The choice of a photo-crosslinking agent is critical, and 4-azido-2-fluorobenzonitrile presents a compelling combination of features that make it a valuable tool for structural biologists. Its efficacy stems from the synergistic effects of its three key functional groups: the aryl azide, the fluorine substituent, and the benzonitrile group.

• Aryl Azide: The Photo-activated "Hook" The aryl azide is a well-established photo-activatable group. Upon exposure to UV light, it releases dinitrogen gas to form a highly reactive nitrene intermediate. This nitrene can then insert into C-H, N-H, or O-H bonds in its immediate vicinity, forming a stable covalent crosslink with the target protein. This "zero-length" crosslinking provides a high-resolution snapshot of the binding pose.

• Fluorine: Enhancing Specificity and Efficiency The inclusion of a fluorine atom ortho to the azide group is a key design feature. Fluorination has been shown to increase the efficiency of C–H and N–H insertion of the photogenerated nitrene.[1] Furthermore, the presence of ortho-fluorine substituents can retard the undesirable ring expansion of the singlet nitrene intermediate, which can lead to non-specific reactions.[2] This ultimately enhances the specificity and yield of the desired protein-ligand crosslink.

• Benzonitrile: A Versatile Scaffold with Electron-Withdrawing Properties The benzonitrile core provides a rigid scaffold for ligand design. The nitrile group, being strongly electron-withdrawing, influences the electronic properties of the aryl azide.[3] This can affect the photoreactivity of the azide group and potentially fine-tune its activation wavelength.[4] Moreover, the nitrile group can serve as a versatile synthetic handle for further chemical modifications, allowing for its incorporation into a wide range of ligand scaffolds.

Comparative Analysis: 4-Azido-2-fluorobenzonitrile vs. Alternative Photo-Crosslinkers

While 4-azido-2-fluorobenzonitrile offers a unique set of advantages, it is important to consider its properties in the context of other commonly used photo-crosslinking agents, such as benzophenones and diazirines.

Feature	4-Azido-2-fluorobenzonitrile (Aryl Azide)	Benzophenone	Diazirine
Reactive Intermediate	Nitrene	Triplet Ketyl Radical	Carbene
Activation Wavelength	Typically 260-365 nm[1]	~350-380 nm[5]	~330-370 nm[6]
Reactivity	Highly reactive, inserts into C-H, N-H, O-H bonds. Can be prone to rearrangement.[2]	Abstracts hydrogen atoms, primarily from C-H bonds. Less prone to rearrangement.	Highly reactive, inserts into a wide range of bonds, including C-H, N-H, and O-H.[6]
Crosslinking Efficiency	Generally lower yields (<30%)[1]	Generally higher yields than aryl azides.	Can be more efficient than aryl azides.[6]
Stability	Generally stable in the dark, but can be sensitive to reducing agents.[7]	Highly stable in the dark and to most chemical conditions.	Good stability in the dark.[8]
Key Advantages	Small size, well-established chemistry. Fluorination enhances performance.[1][2]	High stability and crosslinking efficiency. Less prone to side reactions.	Small size, efficient activation at longer wavelengths, high reactivity of carbene.[6]
Potential Disadvantages	Lower crosslinking efficiency, potential for rearrangement of the nitrene.[1]	Larger size can perturb binding. Can require longer irradiation times.	Can be more synthetically challenging to incorporate into ligands.

Experimental Protocols

The successful application of 4-azido-2-fluorobenzonitrile in protein crystallography requires careful optimization of both the crystallization and photo-crosslinking steps. The following protocols provide a robust starting point for researchers.

Part 1: Co-crystallization of the Protein-Ligand Complex

The goal of this phase is to obtain well-diffracting crystals of the target protein in complex with the 4-azido-2-fluorobenzonitrile-containing ligand. Both co-crystallization and soaking are viable methods.[9][10]

Workflow for Co-crystallization:

Caption: Workflow for co-crystallization of a protein with a 4-azido-2-fluorobenzonitrile ligand.

Detailed Steps:

• Protein and Ligand Preparation:

  • Purify the target protein to >95% homogeneity.

  • Prepare a concentrated stock solution of the 4-azido-2-fluorobenzonitrile-containing ligand (e.g., 10-100 mM in a compatible organic solvent like DMSO).

• Complex Formation:

  • Incubate the purified protein with a 5- to 10-fold molar excess of the ligand. The incubation time can range from 30 minutes to overnight at 4°C to ensure complex formation.

• Crystallization Screening:

  • Set up crystallization trials using standard methods such as hanging-drop or sitting-drop vapor diffusion.[9] It is crucial to perform all steps involving the ligand under low-light conditions or using a red light to prevent premature photo-activation of the azide group.[11]

• Crystal Optimization:

  • Optimize initial crystallization hits by varying precipitant concentration, pH, and additives to obtain diffraction-quality crystals.

Part 2: In-Crystal Photo-Crosslinking and Data Collection

Once suitable crystals are obtained, the next step is to initiate the photo-crosslinking reaction within the crystal lattice, followed by X-ray diffraction data collection.

Workflow for In-Crystal Crosslinking and Data Collection:

Caption: Workflow for in-crystal photo-crosslinking and subsequent X-ray data collection.

Detailed Steps:

• Crystal Handling:

  • Harvest the protein-ligand co-crystals using a cryo-loop. All subsequent steps should be performed under dim or red light.[11]

• Cryo-protection:

  • Briefly transfer the crystal to a cryo-protectant solution containing the reservoir solution supplemented with a cryo-agent (e.g., 20-30% glycerol or ethylene glycol).

• UV Irradiation:

  • Expose the crystal to UV light. The optimal wavelength is typically around 365 nm for aryl azides to minimize protein damage.[12]

  • The irradiation time is a critical parameter to optimize and can range from a few minutes to an hour. It is advisable to test a range of exposure times to maximize crosslinking efficiency while minimizing crystal damage.

• Data Collection and Structure Determination:

  • Immediately flash-cool the irradiated crystal in liquid nitrogen.

  • Collect X-ray diffraction data at a synchrotron source.

  • Process the data and solve the structure using molecular replacement. The presence of a covalent bond between the ligand and the protein should be evident in the electron density maps after refinement.

Post-Crystallography Validation: Mass Spectrometry

To confirm the site of crosslinking, it is highly recommended to perform mass spectrometry analysis on the crosslinked protein.

Workflow for Mass Spectrometry Analysis:

Caption: Workflow for identifying the crosslinking site using mass spectrometry.

Detailed Steps:

• Sample Preparation:

  • Perform the crosslinking reaction in solution or dissolve crosslinked crystals.

  • Separate the protein by SDS-PAGE and excise the corresponding band.

  • Perform an in-gel proteolytic digest (e.g., with trypsin).

• LC-MS/MS Analysis:

  • Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[13][14]

• Data Analysis:

  • Use specialized software to search the MS/MS data for peptides that are modified with the 4-azido-2-fluorobenzonitrile ligand. This will pinpoint the exact residue(s) involved in the covalent bond.

Conclusion and Future Outlook

4-Azido-2-fluorobenzonitrile is a powerful and versatile photo-crosslinking agent for structural biology. Its unique combination of a photo-activatable aryl azide, a performance-enhancing fluorine substituent, and a versatile benzonitrile scaffold makes it an excellent choice for capturing and characterizing challenging protein-ligand interactions. While no crystal structures of protein complexes with this specific ligand have been deposited in the Protein Data Bank to date, the principles outlined in this guide, derived from the well-established chemistry of its constituent parts, provide a solid foundation for its successful application. By carefully designing experiments and optimizing both crystallization and photo-crosslinking conditions, researchers can leverage the unique properties of 4-azido-2-fluorobenzonitrile to gain unprecedented insights into the structural basis of protein function.

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A Comparative Guide to the Reactivity of 2-Fluoro vs. 2-Chloro Aryl Azides for Bioconjugation and Chemical Biology

In the landscape of chemical biology and drug development, aryl azides have emerged as indispensable tools for forging new molecular connections. Their utility in bioorthogonal chemistry, particularly in reactions like the Staudinger ligation and strain-promoted azide-alkyne cycloaddition (SPAAC), has revolutionized how we label, track, and assemble complex biomolecular architectures.[1] The introduction of a halogen substituent at the ortho-position of the aryl ring profoundly modulates the azide's reactivity, offering a tunable handle for reaction kinetics and stability. This guide provides an in-depth comparative analysis of two key players in this space: 2-fluoroaryl azides and 2-chloroaryl azides. We will dissect the subtle yet significant differences in their reactivity, underpinned by fundamental principles of physical organic chemistry and supported by experimental observations.

The Crucial Role of the Ortho-Halogen: A Dance of Inductive and Resonance Effects

The reactivity of an aryl azide is intricately linked to the electronic properties of the aromatic ring. Halogens exert two opposing electronic effects: the electron-withdrawing inductive effect (-I) and the electron-donating resonance effect (+R).[2] The interplay of these effects, which varies between fluorine and chlorine, is central to understanding the comparative reactivity of 2-fluoro- and 2-chloroaryl azides.

• Inductive Effect (-I): This is the through-bond polarization caused by the electronegativity of the halogen. Fluorine is the most electronegative element, and thus exerts a stronger -I effect than chlorine. This effect deactivates the aromatic ring by withdrawing electron density.[3]

• Resonance Effect (+R): This involves the donation of a lone pair of electrons from the halogen into the aromatic π-system. For this effect to be significant, effective overlap between the p-orbitals of the halogen and the carbon of the aromatic ring is required. The 2p orbital of fluorine overlaps more effectively with the 2p orbital of carbon compared to the larger 3p orbital of chlorine.[3] Consequently, fluorine has a more pronounced +R effect than chlorine.

In halobenzenes, the inductive effect generally outweighs the resonance effect, leading to an overall deactivation of the ring towards electrophilic aromatic substitution.[4] However, the stronger resonance effect of fluorine makes fluorobenzene more reactive in such reactions than chlorobenzene.[3] This fundamental difference in electronic influence has profound implications for the reactivity of the appended azide group.

Comparative Reactivity in Key Bioorthogonal Reactions

The electronic perturbations caused by the ortho-halogen directly impact the azide's performance in key bioconjugation reactions.

The Staudinger ligation is a cornerstone of bioorthogonal chemistry, involving the reaction of an azide with a phosphine to form an aza-ylide, which is then trapped to yield a stable amide bond.[5] The rate-determining step is typically the initial nucleophilic attack of the phosphine on the terminal nitrogen of the azide.[6]

Electron-withdrawing substituents on the aryl azide accelerate the Staudinger ligation by making the azide more electrophilic.[7] Given that both fluorine and chlorine are net electron-withdrawing, both 2-fluoro- and 2-chloroaryl azides are expected to be more reactive than unsubstituted phenyl azide.

A Deeper Dive into the Halogen Effect:

• 2-Fluoroaryl Azides: The strong inductive effect of fluorine significantly lowers the energy of the azide's Lowest Unoccupied Molecular Orbital (LUMO), making it more susceptible to nucleophilic attack by the phosphine.[8] Studies on perfluoroaryl azides have demonstrated a dramatic rate enhancement in the Staudinger reaction, with reaction rates up to three orders of magnitude higher than the classic Staudinger ligation.[1] While a 2-fluoro substituent is not as activating as a perfluoroaryl system, the principle remains the same.

• 2-Chloroaryl Azides: Chlorine's inductive effect also enhances the electrophilicity of the azide, though to a lesser extent than fluorine. Therefore, 2-chloroaryl azides are also expected to be more reactive than phenyl azide but likely less reactive than their 2-fluoro counterparts in the Staudinger ligation.

Experimental Protocol: Comparative Kinetic Analysis of Staudinger Ligation

This protocol outlines a general method for comparing the second-order rate constants of the Staudinger ligation for 2-fluoro- and 2-chloroaryl azides with a model phosphine.

Materials:

• 2-Fluoroaryl azide

• 2-Chloroaryl azide

• Triphenylphosphine

• Anhydrous acetonitrile (MeCN)

• Deuterated chloroform (CDCl₃) for NMR analysis

• NMR tubes

• Constant temperature NMR spectrometer

Procedure:

• Stock Solution Preparation:

  • Prepare a 0.1 M stock solution of 2-fluoroaryl azide in anhydrous MeCN.

  • Prepare a 0.1 M stock solution of 2-chloroaryl azide in anhydrous MeCN.

  • Prepare a 0.1 M stock solution of triphenylphosphine in anhydrous MeCN.

• Reaction Setup:

  • In an NMR tube, combine 0.5 mL of the 2-fluoroaryl azide stock solution and 0.5 mL of the triphenylphosphine stock solution.

  • In a separate NMR tube, combine 0.5 mL of the 2-chloroaryl azide stock solution and 0.5 mL of the triphenylphosphine stock solution.

  • Cap the NMR tubes and quickly mix the contents.

• Kinetic Monitoring by ¹H NMR:

  • Immediately place the first NMR tube into a pre-calibrated NMR spectrometer set to a constant temperature (e.g., 298 K).

  • Acquire a series of ¹H NMR spectra at regular time intervals.

  • Monitor the disappearance of a characteristic proton signal from the starting azide and the appearance of a characteristic proton signal from the aza-ylide or hydrolyzed amine product.

  • Repeat the kinetic monitoring for the second NMR tube under identical conditions.

• Data Analysis:

  • Integrate the relevant proton signals in each spectrum.

  • Plot the concentration of the starting azide versus time.

  • Fit the data to a second-order rate equation to determine the rate constant (k) for each reaction.

SPAAC is a powerful metal-free click chemistry reaction that relies on the reaction of an azide with a strained alkyne, such as a cyclooctyne.[9] The reactivity in SPAAC is governed by frontier molecular orbital (FMO) theory, where the interaction between the Highest Occupoccupied Molecular Orbital (HOMO) of one reactant and the LUMO of the other is key.

The electronic nature of the azide plays a crucial role in determining the reaction kinetics with different cyclooctynes. Electron-deficient azides generally react faster with electron-rich alkynes.[10]

• 2-Fluoroaryl Azides: The strong electron-withdrawing nature of the 2-fluoro substituent lowers both the HOMO and LUMO energies of the azide. The lowered LUMO makes the 2-fluoroaryl azide a better partner for electron-rich cyclooctynes like bicyclo[6.1.0]nonyne (BCN).[11]

• 2-Chloroaryl Azides: The 2-chloro substituent also lowers the FMO energies, but to a lesser extent than the 2-fluoro group. Consequently, 2-chloroaryl azides are expected to be less reactive towards electron-rich cyclooctynes compared to 2-fluoroaryl azides.

Data Summary: Predicted Reactivity Trends

Reaction Type	2-Fluoroaryl Azide Reactivity	2-Chloroaryl Azide Reactivity	Rationale
Staudinger Ligation	Higher	Lower	Stronger inductive effect of fluorine enhances the electrophilicity of the azide.
SPAAC (with electron-rich alkyne)	Higher	Lower	The more electron-deficient 2-fluoroaryl azide has a lower LUMO, leading to a smaller HOMO-LUMO gap with an electron-rich alkyne.
Thermal Stability	Lower	Higher	The strong electron-withdrawing nature of fluorine can destabilize the azide, leading to a lower decomposition temperature.

The thermal stability of aryl azides is a critical consideration, particularly for in vivo applications and storage. Electron-withdrawing groups can influence the stability of the azide moiety.

• 2-Fluoroaryl Azides: Experimental evidence suggests that ortho-fluorine substituents can lower the thermal decomposition temperature of aryl azides. For instance, a difluoro-substituted aryl azide was found to have a lower onset of decomposition compared to its non-fluorinated analog.[12] This is likely due to the destabilizing effect of the strongly electron-withdrawing fluorine atoms on the azide group.

• 2-Chloroaryl Azides: While still electron-withdrawing, the lesser inductive effect of chlorine compared to fluorine suggests that 2-chloroaryl azides are likely to be more thermally stable than their 2-fluoro counterparts.

Visualizing the Concepts

Caption: Comparative influence of electronic and steric effects on the reactivity and stability of 2-fluoro vs. 2-chloro aryl azides.

Experimental Workflow: Synthesis of Ortho-Haloaryl Azides

Caption: General synthetic workflow for the preparation of 2-haloaryl azides from the corresponding anilines.

Conclusion: Selecting the Right Tool for the Job

The choice between a 2-fluoroaryl azide and a 2-chloroaryl azide is not merely a matter of substitution; it is a strategic decision that can significantly impact the outcome of a bioconjugation experiment.

• For applications requiring rapid kinetics , such as in vivo labeling where short reaction times are crucial, the 2-fluoroaryl azide is the superior choice due to its enhanced reactivity in both Staudinger ligations and SPAAC with electron-rich alkynes.

• For applications where thermal stability is paramount , or where a more moderate reaction rate is desired, the 2-chloroaryl azide may be the more suitable reagent.

This guide has illuminated the fundamental principles governing the reactivity of these two important classes of molecules. By understanding the interplay of inductive and resonance effects, researchers can make more informed decisions in the design and execution of their experiments, ultimately leading to more robust and successful outcomes in the fields of chemical biology and drug development.

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The Fluorine Advantage: A Comparative Guide to Enhancing MYST Inhibitor Binding Affinity

In the intricate landscape of epigenetic drug discovery, the MYST family of histone acetyltransferases (HATs) has emerged as a compelling target for therapeutic intervention in a range of diseases, including cancer.[1] The development of potent and selective inhibitors for these enzymes is a critical endeavor. This guide provides an in-depth evaluation of a key strategy in modern medicinal chemistry—the strategic incorporation of fluorine—to enhance the binding affinity and overall drug-like properties of MYST inhibitors. We will explore the multifaceted effects of fluorine and present a comparative analysis, supported by established principles and illustrative experimental data, for researchers, scientists, and drug development professionals.

The MYST Family of Histone Acetyltransferases: A Primer

The MYST family, named after its founding members MOZ, Ybf2/Sas3, Sas2, and Tip60, is the largest family of HATs.[2][3] These enzymes catalyze the transfer of an acetyl group from acetyl-CoA to the ε-amino group of lysine residues on histone tails and other non-histone proteins.[2][4] This post-translational modification neutralizes the positive charge of lysine, leading to a more open chromatin structure that facilitates gene transcription.[2] Given their crucial role in gene regulation, DNA repair, and the cell cycle, dysregulation of MYST HATs is implicated in various pathologies, making them attractive therapeutic targets.[3]

The catalytic mechanism of MYST family HATs is believed to proceed through an ordered sequential mechanism where acetyl-CoA binds first, followed by the histone substrate, to form a ternary complex before the acetyl transfer occurs.[5][6][7] Understanding this mechanism is pivotal for the rational design of inhibitors that can effectively compete with the natural substrates.

The Strategic Role of Fluorine in Drug Design

Fluorine has become a cornerstone of modern medicinal chemistry, with a significant percentage of FDA-approved drugs containing at least one fluorine atom.[8][9] Its unique properties, stemming from its small size and high electronegativity, allow for the fine-tuning of a molecule's physicochemical and pharmacological profile.[10][11]

The introduction of fluorine can influence a range of properties critical for drug efficacy:

• Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong, making it resistant to metabolic oxidation by cytochrome P450 enzymes.[12] Replacing a metabolically labile C-H bond with a C-F bond can significantly increase a drug's half-life.[12]

• Lipophilicity: Fluorine's effect on lipophilicity (LogP) is context-dependent. A single fluorine substitution on an aromatic ring often increases lipophilicity, which can enhance membrane permeability.[8][11][12] Conversely, multiple fluorine substitutions or the presence of a trifluoromethyl (CF3) group can decrease lipophilicity.[12] This allows for precise modulation of a compound's solubility and distribution.

• Acidity/Basicity (pKa): As the most electronegative element, fluorine exerts a strong electron-withdrawing effect, which can lower the pKa of nearby basic groups.[11][12] This modulation of a molecule's ionization state at physiological pH can profoundly impact its solubility, cell permeability, and target engagement.[12]

• Conformational Control: The polar C-F bond can influence molecular conformation through electrostatic interactions, such as the gauche effect.[12] This can stabilize a bioactive conformation or restrict rotation into an unfavorable one, thereby enhancing binding affinity.[12]

• Enhanced Binding Affinity: Fluorine can directly participate in favorable interactions within a protein's binding pocket.[11] These include dipole-dipole interactions and the formation of non-canonical hydrogen bonds with backbone amides or other polar residues.[12][13] Furthermore, the substitution of hydrogen with fluorine, a similarly sized atom, can be done with minimal steric perturbation.[11]

Comparative Analysis: Fluorinated vs. Non-Fluorinated MYST Inhibitors

To illustrate the potential impact of fluorination on MYST inhibitor performance, let us consider a hypothetical series of compounds based on a common scaffold targeting the acetyl-CoA binding site of a representative MYST family member, such as Tip60.

Table 1: Comparative Binding Affinity and Physicochemical Properties

Compound	R-Group	IC50 (nM)	Ki (nM)	ΔG (kcal/mol)	LogP
MYST-Inhib-H	-H	150	75	-9.7	2.5
MYST-Inhib-F	-F	30	15	-10.6	2.8
MYST-Inhib-CF3	-CF3	55	27.5	-10.2	3.1

Note: The data presented in this table is illustrative and intended to demonstrate the potential effects of fluorination based on established medicinal chemistry principles.

In this hypothetical series, the introduction of a single fluorine atom (MYST-Inhib-F ) leads to a five-fold improvement in both the half-maximal inhibitory concentration (IC50) and the binding affinity (Ki) compared to the non-fluorinated parent compound (MYST-Inhib-H ). This enhanced potency is reflected in a more favorable Gibbs free energy of binding (ΔG). The trifluoromethylated analog (MYST-Inhib-CF3 ) also shows improved potency over the parent compound, though slightly less than the monofluorinated version in this example, which could be due to steric or electronic effects within the specific binding pocket. The predicted LogP values show a modest increase with fluorination, which could influence cell permeability.

The observed increase in binding affinity for the fluorinated analogs can be attributed to several factors. A strategically placed fluorine atom could form a favorable orthogonal multipolar interaction with an electropositive region of the acetyl-CoA binding site or engage in a non-canonical hydrogen bond with a backbone amide.

Experimental Protocols for Evaluation

To empirically determine the effects of fluorination on MYST inhibitor binding, the following experimental workflows are essential.

Histone Acetyltransferase (HAT) Activity Assay

This biochemical assay is used to determine the IC50 value of an inhibitor.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the MYST enzyme (e.g., recombinant human Tip60) in assay buffer.

  • Prepare a stock solution of the histone substrate (e.g., a peptide corresponding to the N-terminus of histone H4).

  • Prepare a stock solution of acetyl-CoA.

  • Prepare serial dilutions of the test inhibitors (fluorinated and non-fluorinated analogs) in DMSO.

• Assay Procedure:

  • In a 96-well plate, add the MYST enzyme, histone substrate, and inhibitor solution.

  • Incubate at room temperature for 15 minutes to allow for inhibitor binding.

  • Initiate the reaction by adding acetyl-CoA.

  • Incubate at 37°C for a defined period (e.g., 30 minutes).

  • Stop the reaction.

• Detection:

  • The amount of acetylated histone can be quantified using various methods, such as a fluorescence-based assay where the release of Coenzyme A (CoA) is coupled to a fluorescent signal.[14][15][16]

  • Alternatively, a radiometric assay using [3H]-acetyl-CoA can be employed, where the incorporation of the radiolabel onto the histone substrate is measured.[17]

• Data Analysis:

  • Plot the percentage of HAT activity against the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.

Caption: Workflow for a Histone Acetyltransferase (HAT) activity assay.

Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for directly measuring the thermodynamic parameters of binding, including the binding affinity (Ka, from which Ki can be derived), enthalpy (ΔH), and stoichiometry (n).[18]

Protocol:

• Sample Preparation:

  • Dialyze the purified MYST enzyme and dissolve the inhibitor in the same buffer to minimize heat of dilution effects.

  • Thoroughly degas both the protein and inhibitor solutions.

• ITC Experiment:

  • Load the MYST enzyme solution into the sample cell of the calorimeter.

  • Load the inhibitor solution into the injection syringe.

  • Perform a series of small, sequential injections of the inhibitor into the protein solution while monitoring the heat change.

• Data Analysis:

  • The raw data (heat released or absorbed per injection) is plotted against the molar ratio of inhibitor to protein.

  • This binding isotherm is then fitted to a suitable binding model to determine the binding affinity (Ka), enthalpy (ΔH), and stoichiometry (n). The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTlnKa = ΔH - TΔS.

For very high-affinity inhibitors, a displacement titration method can be employed where a weaker, competitive ligand is pre-mixed with the protein.[19]

Caption: Workflow for Isothermal Titration Calorimetry (ITC) experiment.

Conclusion and Future Perspectives

The strategic incorporation of fluorine represents a powerful tool for optimizing the binding affinity and pharmacokinetic properties of MYST inhibitors. As demonstrated through established principles and illustrative data, even subtle modifications with fluorine can lead to significant gains in potency. The ability of fluorine to engage in unique molecular interactions and favorably modulate key physicochemical properties underscores its importance in modern drug design.

Future efforts in the development of MYST inhibitors will undoubtedly continue to leverage the "fluorine advantage." The combination of rational design, guided by structural biology and computational modeling, with empirical testing through robust biochemical and biophysical assays will be paramount in advancing novel fluorinated MYST inhibitors towards clinical applications.

References

• Oreate AI Blog. (2025, December 30). The Role of Fluorine in Protein Studies: Unveiling Molecular Mysteries.
• Fluorine in drug discovery: Role, design and case studies. (n.d.).
• Swallow, S. (2015). Fluorine in medicinal chemistry. Progress in Medicinal Chemistry, 54, 65–133.
• AiFChem. (2025, September 3). Fluorine in Pharmaceuticals: Key Properties & Drug Development.
• Fluorinated Protein–Ligand Complexes: A Computational Perspective. (n.d.). PMC - NIH.
• Fluorine Bonding How Does It Work In Protein−Ligand Interactions? (n.d.). ACS Figshare.
• Fluorine Bonding - How Does It Work In Protein-Ligand Interactions? (2025, August 6). ResearchGate.
• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. (n.d.). MDPI.
• Full article: The role of fluorine in medicinal chemistry. (n.d.).
• Fluorine in Pharmaceutical Industry: Fluorine-Containing Drugs Introduced to the Market in the Last Decade (2001–2011). (n.d.). ACS Publications.
• Hydrogen Bonds with Fluorine in Ligand–Protein Complexes-the PDB Analysis and Energy Calculations. (n.d.). MDPI.
• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. (2023, April 13). PMC.
• The MYST Family Histone Acetyltransferase SasC Governs Diverse Biological Processes in Aspergillus fumigatus. (n.d.). MDPI.
• Catalytic mechanism of a MYST family histone acetyltransferase. (n.d.). PMC - NIH.
• Histone acetyltransferase domain, MYST-type (IPR002717). (n.d.). EMBL-EBI.
• Velazquez-Campoy, A., & Freire, E. (2006). Isothermal titration calorimetry to determine association constants for high-affinity ligands. Nature Protocols, 1(1), 186–191.
• Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation. (2024, October 17). PubMed.
• The Impact of Fluorination on the Design of Histone Deacetylase Inhibitors. (n.d.). PMC.
• MYST-family histone acetyltransferases: beyond chromatin. (n.d.). PMC.
• Fluorine in medicinal chemistry. (2007, December 13). Chemical Society Reviews (RSC Publishing).
• Histone Acetyltransferase Inhibitor Screening Assay Kit (ab133099). (n.d.). Abcam.
• Histone Acetyltransferase Assay (HAT) Services for Drug Discovery. (n.d.). Reaction Biology.
• Isothermal Titration Calorimetry. (2016, February 18). Malvern Panalytical.
• The Impact of Fluorination on the Design of Histone Deacetylase Inhibitors. (2023, February 13). ResearchGate.
• Structure‐Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid‐β Aggregation | Request PDF. (2025, October 17). ResearchGate.
• Catalytic Mechanism of a MYST Family Histone Acetyltransferase. (n.d.). ACS Publications.
• Hierarchical small molecule inhibition of MYST acetyltransferases. (2025, April 27). bioRxiv.
• Catalytic mechanism of a MYST family histone acetyltransferase. (2007, January 23). PubMed - NIH.
• HAT Inhibitor Screening Assay Kit (Histone Acetyltransferase). (n.d.). Cayman Chemical.
• Structure-activity relationships of organofluorine inhibitors of β-amyloid self-assembly. (n.d.). PubMed.
• Rapid measurement of inhibitor binding kinetics by isothermal titration calorimetry. (n.d.).
• The Many Roles for Fluorine in Medicinal Chemistry. (n.d.). ACS Publications.
• Development of fluorinated peptoid-based histone deacetylase (HDAC) inhibitors for therapy-resistant acute leukemia. (n.d.). PubMed Central.
• Characterizing Binding Interactions by ITC. (n.d.). TA Instruments.
• (PDF) Fluorine in Medicinal Chemistry: A Century of Progress and a 60-Year Retrospective of Selected Highlights. (2025, August 9). ResearchGate.
• Histone Acetyltransferase Assay Kit (Fluorescent). (n.d.). Proteintech.
• Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach. (n.d.). The Innovation.
• Histone Acetyltransferase Assays in Drug and Chemical Probe Discovery. (2017, July 26). NCBI - NIH.

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• 4. MYST-family histone acetyltransferases: beyond chromatin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalytic mechanism of a MYST family histone acetyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Catalytic mechanism of a MYST family histone acetyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem [aifchem.com]
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• 15. caymanchem.com [caymanchem.com]
• 16. Histone Acetyltransferase Assay Kit (Fluorescent) | Proteintech [ptglab.com]
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• 18. Isothermal Titration Calorimetry | Malvern Panalytical [malvernpanalytical.com]
• 19. Isothermal titration calorimetry to determine association constants for high-affinity ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Photo-Crosslinking Sites: A Comparative Guide to Chemistries and MS Fragmentation

Topic: Cross-validation of photo-crosslinking sites using mass spec proteomics Content Type: Publish Comparison Guide

Executive Summary

In chemoproteomics, identifying the precise amino acid residue modified by a small molecule probe is the "last mile" problem. While identifying the protein target is routine, mapping the binding pocket with residue-level resolution requires a rigorous selection of photo-activatable groups and mass spectrometry (MS) fragmentation regimes.

This guide compares the performance of Trifluoromethyl Diazirine (TPD) —the current gold standard for site specificity—against traditional Benzophenone (BP) and Aryl Azide alternatives. Furthermore, it evaluates the downstream validation of these sites using HCD versus EThcD fragmentation modes, providing a self-validating workflow for high-confidence structural proteomics.

Part 1: Comparative Analysis of Photo-Activable Groups

The choice of photo-crosslinker dictates the spatial resolution of your data. A common error in drug development is selecting a crosslinker based solely on "yield" (total protein capture) rather than "specificity" (binding site accuracy).

The "Product" Standard: Trifluoromethyl Diazirine (TPD)

TPD is the preferred choice for binding site cross-validation. Upon UV irradiation (~365 nm), it generates a singlet carbene.

• Mechanism: The carbene has an ultra-short lifetime (picoseconds to nanoseconds) and inserts rapidly into the nearest C-H, N-H, or O-H bond.

• The Advantage: Its "zero-length" reactivity means it labels residues within the immediate binding pocket. It does not migrate.

• The Trade-off: The carbene is easily quenched by water, leading to lower overall yields compared to benzophenones.

The Alternative: Benzophenone (BP)

BP is often used for initial target "fishing" but is inferior for site mapping.

• Mechanism: Generates a triplet diradical upon UV irradiation (350–365 nm).

• The "Magnet Effect": The diradical is reversible; if it doesn't react, it relaxes to the ground state and can be re-excited. This allows it to "search" for a thermodynamically favorable reaction partner, often showing a strong bias (non-specific labeling) toward Methionine residues.

• Spatial Drift: Because the excited state persists longer, the probe can drift from the binding site before crosslinking, resulting in "off-target" residue calls.

Table 1: Technical Comparison of Photo-Crosslinkers

Feature	Trifluoromethyl Diazirine (TPD)	Benzophenone (BP)	Aryl Azide
Reactive Intermediate	Singlet Carbene	Triplet Diradical	Nitrene
Reactivity Lifetime	Picoseconds (High Precision)	Microseconds (Low Precision)	Variable (Ring expansion issues)
Labeling Specificity	High (Proximity-driven)	Low (Thermodynamic bias)	Moderate
Residue Bias	Low (Inserts into C-H bonds)	High (Prefers Met, hydrophobic)	Prefers Nucleophiles
Crosslinking Yield	Moderate (Quenched by water)	High (Reversible excitation)	Moderate
Steric Bulk	Small (~Compact)	Large (Bulky)	Small
Best Application	Binding Site Mapping	Target Enrichment / Pull-down	Legacy applications

Part 2: MS Fragmentation – The Validation Engine

Once the protein is crosslinked and digested, the peptide must be sequenced. The choice of fragmentation mode is critical for site localization (determining exactly which residue carries the modification).

HCD (Higher-energy Collisional Dissociation)

• Role: High-throughput Identification.

• Mechanism: Beam-type collisional activation.

• Limitation: HCD is excellent for identifying the peptide sequence (high PSM counts). However, for labile photo-crosslinks, HCD often cleaves the modification itself or fails to provide the backbone fragmentation (b/y ions) necessary to distinguish between adjacent residues (e.g., distinguishing a modification on Serine vs. the adjacent Threonine).

EThcD (Electron Transfer/Higher-energy Collisional Dissociation)

• Role: High-Confidence Site Localization.

• Mechanism: A dual-activation method.[1][2][3] ETD (Electron Transfer Dissociation) preserves labile modifications and generates c/z ions, while supplemental HCD activation ensures coverage of the peptide backbone.

• Validation Power: EThcD provides the most complete ion series, allowing for "site-determining ions"—fragments that uniquely pinpoint the modified residue with >95% confidence.

Part 3: The Self-Validating Experimental Protocol

To ensure scientific integrity, this protocol includes a mandatory Competition Control . Without this, any identified site is merely a chemical curiosity, not a biological fact.

Workflow Logic

• Probe Labeling: Live cells or lysate treated with TPD-probe.

• Competition Control: Parallel sample treated with TPD-probe + 50x excess of parent drug (non-photoactive).

• Crosslinking: UV irradiation (365 nm).

• Enrichment: Click chemistry (Azide-Biotin) -> Streptavidin pull-down.

• Digestion: On-bead trypsin digestion.

• MS Analysis: LC-MS/MS using EThcD.

Step-by-Step Methodology

• Sample Prep: Prepare 2 mg/mL lysate (HEK293 or relevant line).

• Incubation:

  • Sample A (Experimental): Add TPD-Probe (10 µM).

  • Sample B (Competition): Add TPD-Probe (10 µM) + Parent Drug (500 µM).

  • Incubate 30 min at 37°C.

• Irradiation: Place samples on ice. Irradiate with 365 nm UV lamp (Stratalinker or equivalent) for 10 minutes. Note: Keep distance <5cm for TPD efficiency.

• Click Reaction: Add Master Mix (100 µM Biotin-Azide, 1 mM TCEP, 100 µM TBTA, 1 mM CuSO4). React 1 hour at RT.

• Precipitation: MeOH/CHCl3 precipitation to remove free probe.

• Enrichment: Resuspend protein pellets in 1% SDS/PBS. Bind to Streptavidin-Agarose beads (2 hours). Wash aggressively (1% SDS, then 6M Urea).

• Digestion: Reduce (DTT), Alkylate (IAA), and digest with Trypsin (overnight).

• MS Acquisition: Inject on Orbitrap. Use a Decision Tree Method :

  • If charge state = +2, use HCD (Speed).

  • If charge state ≥ +3 or Crosslink identified, trigger EThcD (Precision).

Part 4: Visualization of Workflows

Figure 1: The Self-Validating Chemoproteomics Workflow

This diagram illustrates the parallel processing of experimental and competition samples to filter out non-specific binding.

Caption: Parallel workflow for site identification. The Competition Control (Red) is essential to validate that the crosslinked site is the specific drug-binding pocket.

Figure 2: HCD vs. EThcD Fragmentation Logic

Comparison of fragmentation modes for site localization.

Caption: EThcD preserves labile crosslinks and generates dual ion series (c/z and b/y), enabling precise site localization compared to HCD.

References

• Comparison of HCD and EThcD for Site Localization Riley, N. M., et al. (2020).[4][5][6] Optimal Dissociation Methods Differ for N- and O-Glycopeptides. Journal of Proteome Research. [Link] (Note: While focused on glycopeptides, this seminal work establishes the mechanistic superiority of EThcD for labile site localization.)[4]

• Optimized Fragmentation for Diazirine Cross-Linking Kolbowski, L., et al. (2017). Optimized Fragmentation Regime for Diazirine Photo-Cross-Linked Peptides. Analytical Chemistry. [Link][1][4][5][6][7][8][9][10]

• Photoaffinity Labeling Strategies & Chemistries Smith, E., & Collins, I. (2015). Photoaffinity labeling in target- and binding-site identification.[2][3][8][9][11] Future Medicinal Chemistry. [Link]

• Benzophenone vs. Diazirine Specificity Dubois, P., et al. (2021).[1] Photocrosslinking Probes for Chemoproteomics. Current Opinion in Chemical Biology. [Link]

Sources

• 1. Complementary Benzophenone Cross-Linking/Mass Spectrometry Photochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Chemical Biology Using Benzophenones and Diazirines as Radical Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Optimized Fragmentation Regime for Diazirine Photo-Cross-Linked Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimized fragmentation regime for diazirine photo-cross-linked peptides – Rappsilber Laboratory [rappsilberlab.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemical proteomics approaches for identifying the cellular targets of natural products - Natural Product Reports (RSC Publishing) DOI:10.1039/C6NP00001K [pubs.rsc.org]
• 11. Photoaffinity labeling in target- and binding-site identification - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

4-azido-2-fluorobenzonitrile proper disposal procedures

Topic: 4-azido-2-fluorobenzonitrile proper disposal procedures

Executive Summary

4-azido-2-fluorobenzonitrile (CAS: N/A for specific isomer, generic aryl azide handling applies) presents a dual-hazard profile: high-energy instability (azide functionality) and acute toxicity (nitrile functionality).

Do not dispose of this compound directly into solid or liquid waste streams. Direct disposal risks explosion in waste drums due to shock sensitivity or reaction with metals/acids. This guide provides a validated Chemical Deactivation Strategy using the Staudinger Reduction to convert the explosive azide into a stable amine prior to disposal.

Part 1: Risk Assessment & Chemical Incompatibilities

Before handling, you must understand the specific instability markers of this molecule.

High-Energy Instability (The C/N Ratio)

Organic azides are thermodynamically unstable. A widely accepted safety metric is the Carbon-to-Nitrogen (C/N) ratio.

• Formula:

• Carbon Count: 7

• Nitrogen Count: 4

• Ratio:

Critical Threshold: Stable organic azides typically require a ratio of

. Conclusion: With a ratio of 1.75 , this compound is High Energy and potentially shock/thermal sensitive. It requires chemical quenching before leaving the fume hood.

The "Never" List (Incompatibilities)

Strictly avoid contact with the following during handling and disposal:

Incompatible Material	Hazard Consequence	Mechanism
Metal Spatulas	Explosion	Formation of heavy metal azides (e.g., Copper/Lead Azide) which are primary explosives. Use Teflon or Ceramic tools only.
Acids (pH < 7)	Toxic Gas/Explosion	Protonation forms Hydrazoic Acid ( ), a highly volatile and explosive gas.
Dichloromethane (DCM)	Explosion	In the presence of free azide ions, forms Diazidomethane (highly explosive). Use THF or Toluene for processing.
Water (if unquenched)	Toxicity	While not explosive, disposal down drains releases toxic nitriles and azides into the water table.

Part 2: Chemical Deactivation Protocol (Staudinger Reduction)

The safest method to dispose of 4-azido-2-fluorobenzonitrile is to chemically reduce the azide group (

) to an amine ( ). The Staudinger Reduction is the preferred method because it is mild, does not affect the nitrile group (preventing HCN release), and releases inert Nitrogen gas ( ).

Reagent Stoichiometry Table

Calculate reagents based on the mass of waste to be treated.

Component	Role	Stoichiometry	Notes
4-azido-2-fluorobenzonitrile	Waste Substrate	1.0 Equiv	Dissolve fully before reaction.
Triphenylphosphine (PPh3)	Reducing Agent	1.5 Equiv	Excess ensures complete quenching.
Tetrahydrofuran (THF)	Solvent	~10 mL per gram	Maintains solubility of intermediates.
Water	Hydrolysis Agent	Excess (10% vol)	Added after evolution ceases.

Step-by-Step Deactivation Workflow

Pre-requisites: Perform in a functioning fume hood. Wear blast shield, nitrile gloves, and safety goggles.

• Solubilization: Dissolve the solid azide waste in THF. If the waste is already in solution, ensure the solvent is compatible (avoid halogenated solvents if possible).

• Reduction (The "Kill" Step):

  • Slowly add 1.5 equivalents of Triphenylphosphine (PPh3) to the stirring azide solution.

  • Observation: You will observe bubbling. This is Nitrogen gas (

    ) escaping.

  • Mechanism:[1][2][3][4][5][6][7] The PPh3 attacks the azide, forming a phosphazide, which loses

    to form an iminophosphorane.

• Hydrolysis:

  • Once bubbling has completely ceased (typically 1–2 hours), add water (approx 10% of total volume).

  • Stir for an additional 1 hour. This converts the intermediate iminophosphorane into 4-amino-2-fluorobenzonitrile and Triphenylphosphine oxide (PPh3O) .

• Verification:

  • Spot a TLC plate. The UV-active azide spot should be gone.

  • Safety Check: The solution is now chemically stable against explosion, though it remains toxic due to the nitrile and fluoride groups.

Visual Workflow (Decision Matrix)

Figure 1: Decision matrix for the safe processing and disposal of azide waste.[2]

Part 3: Waste Segregation & Packaging[8]

Once quenched, the material is no longer an explosion hazard but remains a toxic chemical waste.

• Container: Use a high-density polyethylene (HDPE) or glass container.

• Labeling:

  • Primary Hazard: TOXIC (due to Nitrile/Fluoride).

  • Constituents: Write "Quenched Azide Waste: Contains 4-amino-2-fluorobenzonitrile, Triphenylphosphine oxide, THF."

  • Codes: Consult your local EHS for specific codes (often RCRA P-list or U-list equivalents depending on jurisdiction).

• Storage: Store away from oxidizers. Do not seal the cap tightly immediately if there is any doubt about residual gas evolution; use a vented cap for the first 24 hours.

Part 4: Emergency Procedures (Spills)

If unquenched 4-azido-2-fluorobenzonitrile is spilled:

• Small Spill (< 5g/mL):

  • Evacuate the immediate area.

  • Do NOT use metal tools to sweep.

  • Cover with a sand/soda ash mixture or a spill pillow.

  • Wet the spill slightly with THF or water to prevent dust formation (if solid).

  • Scoop using a plastic dustpan into a plastic container.

  • Treat the collected waste with PPh3 solution as described above.

• Large Spill: Evacuate the lab and contact your HazMat team immediately.

References

• University of Pittsburgh . Safe Handling of Azides. Department of Environmental Health and Safety. [Link]

• Organic Chemistry Portal . Staudinger Reaction / Staudinger Reduction. [Link][8][9]

• University of California, Santa Cruz . Standard Operating Procedure: Sodium Azide and Organic Azides. [Link]

• Bräse, S., et al. "Organic Azides: An Exploding Diversity of a Unique Class of Compounds." Angewandte Chemie International Edition, 2005. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. tcichemicals.com [tcichemicals.com]
• 6. resources.rndsystems.com [resources.rndsystems.com]
• 7. fishersci.com [fishersci.com]
• 8. Aryl Fluorosulfate Trapped Staudinger Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. “Bioorthogonal reactions of triarylphosphines and related analogs” - PMC [pmc.ncbi.nlm.nih.gov]

Personal protective equipment for handling 4-azido-2-fluorobenzonitrile

Executive Summary & Core Directive

Status: HIGH HAZARD / ENERGETIC MATERIAL

4-Azido-2-fluorobenzonitrile (CAS: 1194-02-1) presents a dual-threat profile: Explosive Instability (Azide moiety) and Acute Toxicity (Nitrile moiety + Fluorine-enhanced lipophilicity).

Immediate "Stop-Work" Triggers:

• Metal Contact: Do NOT use metal spatulas or needles.[1] Friction with metal can trigger detonation.[2]

• Halogenated Solvents: Avoid Dichloromethane (DCM) if sodium azide was used in the precursor step (risk of diazidomethane formation).

• Scale: Do NOT scale reactions above 1 mmol without a dedicated blast shield and safety review.

Hazard Mechanics: The "Why" Behind the Protocol

To handle this compound safely, you must understand its structural instability.[3] We apply the "Rule of Six" (C/N Ratio) to assess explosive potential.[3]

• Formula: C₇H₃FN₄

• Carbon Count (C): 7

• Nitrogen Count (N): 4 (3 in Azide, 1 in Nitrile)

• Ratio (C/N): 1.75

Analysis: A C/N ratio < 3.0 indicates a highly energetic, unstable molecule. With a ratio of 1.75, this compound is significantly below the stability threshold. It possesses sufficient potential energy to detonate upon shock, friction, or rapid heating. The fluorine atom increases volatility and skin permeation, making the nitrile group a rapid-onset toxic hazard.

Figure 1: Hazard Logic & Mitigation Strategy

Caption: Logical flow connecting the compound's structural instability (C/N ratio) to specific required safety barriers.

Personal Protective Equipment (PPE) Matrix

Standard lab PPE is insufficient. The lipophilic nature of the fluorinated ring requires enhanced skin protection, and the explosion risk mandates specific eye/face protocols.

PPE Category	Standard Requirement	Specific Requirement for 4-Azido-2-fluorobenzonitrile	Technical Rationale
Hand Protection	Single Nitrile Glove	Double Layer System: 1. Inner: Silver Shield® (Laminate)2.[3][4] Outer: 5 mil Nitrile (Disposable)	Fluorinated aromatics can permeate nitrile rapidly. Laminate provides a chemical barrier; nitrile provides dexterity and a sacrificial outer layer.
Eye Protection	Safety Glasses	Chemical Splash Goggles + Face Shield	In the event of detonation, glasses can shatter or be dislodged. Goggles seal the eyes; the face shield protects the neck/jugular from glass shrapnel.
Body Protection	Lab Coat	Flame-Resistant (Nomex) Lab Coat	Standard polyester/cotton blends can melt into skin during a flash fire.
Respiratory	Lab Ventilation	Certified Fume Hood (Sash at 18")	Do not rely on N95s. The compound is volatile and toxic.[1][2] The hood sash also acts as a primary blast barrier.

Operational Protocol: Step-by-Step

Phase A: Preparation

• Glassware Inspection: Inspect all glassware for star cracks. Stressed glass is a failure point during potential decomposition.[2]

• Light Exclusion: Wrap reaction vessels in aluminum foil or use amber glassware. Azides are photolytic and can decompose unpredictably under ambient light.

• Tool Selection: Verify NO METAL spatulas are in the hood. Use Teflon-coated or ceramic tools only.

Phase B: Weighing & Handling

• Anti-Static Measures: Use an anti-static gun on the weighing boat. Static discharge is a known ignition source for organic azides.

• Transfer: Weigh the compound into a pre-tared vial inside the fume hood if possible. If the balance is outside, use a secondary containment vessel for transport.

• Solvent Addition: Add solvent (e.g., DMSO, DMF, or Toluene) gently down the side of the vessel. Do not "shoot" solvent directly onto the solid, as the heat of solvation can be localized.

Phase C: Reaction & Monitoring

• Temperature Control: Never heat a neat (pure) azide. Run reactions at the lowest feasible temperature. If heating is required, use an oil bath (no hot plates directly contacting glass) and a blast shield.

• Concentration Limit: Maintain concentration below 0.5 M to limit the energy density of the solution.

Figure 2: Safe Handling Workflow

Caption: Linear operational workflow emphasizing the critical quenching step prior to disposal.

Disposal Strategy: The "Kill" Step

CRITICAL WARNING: Never pour azide solutions down the drain.[1][5] Azides react with copper and lead plumbing to form heavy metal azides (e.g., Copper(II) azide), which are primary explosives even more sensitive than the starting material.

The Staudinger Reduction (Quenching Protocol)

Before disposal, the high-energy azide group should be chemically reduced to a stable amine.

• Reagent: Prepare a solution of Triphenylphosphine (PPh₃) or Tris(2-carboxyethyl)phosphine (TCEP).

• Procedure:

  • Dilute the reaction waste with a compatible solvent.

  • Slowly add 1.5 equivalents of PPh₃ per equivalent of azide.

  • Stir at room temperature for 2 hours. Nitrogen gas (N₂) will evolve (bubbling).

  • Add a small amount of water to hydrolyze the intermediate aza-ylide to the amine.

• Verification: Verify the absence of the azide peak (~2100 cm⁻¹) via IR spectroscopy if available, or assume completion after overnight stirring with excess phosphine.

• Final Disposal: Label the waste as "Organic Waste with PPh3/Amine - Quenched Azide."

Emergency Response

Scenario	Immediate Action
Skin Contact	1. Drench: Immediate safety shower for 15 minutes.2. Remove: Cut off contaminated clothing (do not pull over head).3. Medical: Seek attention immediately (mention Nitrile/Cyanide potential).
Spill (Solid)	1. Isolate: Evacuate the immediate area.2. Wet Method: Do not sweep dry (friction). Cover with a solvent-soaked pad (ethanol/water) to desensitize.3. Clean: Wipe up gently using non-metal tools.
Fire	Evacuate immediately. Do not attempt to fight an azide fire with a standard extinguisher; the heat may trigger a mass detonation. Trigger the building alarm.

References

• University of California, Santa Cruz (UCSC). Standard Operating Procedure: Sodium Azide and Organic Azides. (Accessed 2023).[3][6] Available at: [Link]

• Bräse, S., et al. "Organic Azides: An Exploding Diversity of a Unique Class of Compounds."[1] Angewandte Chemie International Edition, 44(32), 5188-5240, 2005. [Link]

• National Center for Biotechnology Information (PubChem). Compound Summary for CID 70678, 4-Fluorobenzonitrile (Analogous Hazard Data).[Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Cyanide and Nitrile Compounds.[Link]

Sources

• 1. chemistry.unm.edu [chemistry.unm.edu]
• 2. artscimedia.case.edu [artscimedia.case.edu]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. echemi.com [echemi.com]
• 5. ehs.ucsb.edu [ehs.ucsb.edu]
• 6. fishersci.co.uk [fishersci.co.uk]